Fmoc-Alg(Z)2-OH

Core Science & Biosynthesis

Molecular Weight and Exact Mass Calculation for Fmoc-Alg(Z)2-OH: A Comprehensive Technical Guide

Executive Summary

Fmoc-Alg(Z)2-OH is a highly specialized, orthogonally protected unnatural amino acid utilized in advanced solid-phase peptide synthesis (SPPS). As the 1-methylene analogue of Arginine, it serves as a critical building block for Structure-Activity Relationship (SAR) studies, allowing researchers to probe the spatial and conformational constraints of guanidino-receptor interactions. This whitepaper provides a rigorous deconstruction of its chemical structure, a self-validating framework for theoretical mass calculation, and field-proven LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry) protocols for empirical validation.

Chemical Identity & Structural Significance

In standard peptide chemistry, Fmoc-protected amino acids are foundational to modern SPPS[1]. However, Fmoc-Alg(Z)2-OH (CAS 2044703-23-1)[2] represents a distinct structural departure from standard residues:

• The "Alg" Core : While Arginine (Arg) possesses a flexible three-methylene aliphatic side chain, "Alg" stands for α -amino- β -guanidinopropanoic acid . It features only a single methylene group between the α -carbon and the guanidino moiety. This truncation severely restricts the conformational flexibility of the side chain.

• Fmoc Protection : The 9-fluorenylmethoxycarbonyl (Fmoc) group provides robust N- α protection, cleavable under mild basic conditions (e.g., 20% piperidine)[1].

• Bis-Z Protection : The guanidino group is highly basic (pKa ~12.5). Unprotected, it would cross-react during coupling cycles[3]. The addition of two benzyloxycarbonyl (Z) groups withdraws electron density, neutralizing the basicity and preventing unwanted branching.

Structural deconstruction of Fmoc-Alg(Z)2-OH into its constituent chemical moieties.

Deconstructive Mass Calculation

To ensure trustworthiness in analytical validation, the mass calculation must be treated as a self-validating system. We derive the final molecular formula by summing the atomic contributions of the individual structural fragments.

Table 1: Elemental Composition Breakdown of Fmoc-Alg(Z)2-OH

Structural Component	Chemical Formula	Carbon (C)	Hydrogen (H)	Nitrogen (N)	Oxygen (O)
Fmoc Group	C15H11O2	15	11	0	2
Alg Core (Radical)	C4H7N4O2	4	7	4	2
Bis-Z Groups (x2)	C16H14O4	16	14	0	4
Total Molecule	C35H32N4O8	35	32	4	8

Theoretical Molecular Weight (Average Mass)

Using standard atomic weights (C: 12.011, H: 1.008, N: 14.007, O: 15.999):

• MW=(35×12.011)+(32×1.008)+(4×14.007)+(8×15.999)=636.661 g/mol

Monoisotopic Exact Mass

For high-resolution mass spectrometry, the exact mass is calculated using the most abundant isotopes ( 12 C: 12.00000, 1 H: 1.007825, 14 N: 14.003074, 16 O: 15.994915):

• ExactMass=420.00000+32.25040+56.012296+127.959320=636.222016 Da

High-Resolution Mass Spectrometry (HRMS) Validation Protocol

The high hydrophobicity of heavily protected Fmoc-amino acids necessitates specific LC-MS conditions, typically utilizing a C18 column and a steep organic gradient[4].

Causality Behind Experimental Choices (E-E-A-T)

• Column & Gradient Selection : Fmoc-Alg(Z)2-OH contains three large aromatic systems (one fluorenyl ring, two benzyl rings). This extreme lipophilicity requires a high percentage of organic modifier (Acetonitrile) to desorb the analyte from a C18 stationary phase.

• Ionization Mode (ESI+) : Although the bis-Z protection heavily attenuates the intrinsic basicity of the guanidino group, the electron-rich oxygen atoms of the Z groups and the residual dipole of the guanidino core efficiently coordinate alkali metals. Consequently, sodium adducts [M+Na]+ often dominate the ESI+ spectrum alongside the protonated [M+H]+ species.

• Mobile Phase Additive : 0.1% Formic Acid is used to provide the necessary protons for ESI+ ionization while simultaneously suppressing the ionization of the carboxylic acid, which sharpens the chromatographic peak shape.

Step-by-Step Methodology

• Sample Preparation : Accurately weigh 1.0 mg of Fmoc-Alg(Z)2-OH and dissolve in 1.0 mL of LC-MS grade Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid. Sonicate for 5 minutes to ensure complete dissolution.

• Chromatographic Separation : Inject 2 µL of the sample onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Gradient Elution : Run a linear gradient from 5% Mobile Phase B (Acetonitrile + 0.1% Formic Acid) to 95% Mobile Phase B over 10 minutes, at a flow rate of 0.3 mL/min. Mobile Phase A is Water + 0.1% Formic Acid.

• Ionization (ESI) : Operate the Electrospray Ionization source in positive mode (ESI+). Set the capillary voltage to 3.5 kV and the desolvation temperature to 350°C.

• Mass Acquisition : Acquire high-resolution mass data using a Time-of-Flight (TOF) or Orbitrap mass analyzer, scanning a mass range of m/z 100–1000.

• Data Processing : Extract the ion chromatograms for the theoretical m/z values listed in Table 2.

Step-by-step LC-HRMS workflow for the mass validation of Fmoc-Alg(Z)2-OH.

Expected Adducts and Isotopic Pattern

Table 2: Expected High-Resolution Mass Spectrometry (HRMS) Adducts

Ion Species	Ionization Mode	Exact Mass Calculation	Expected m/z
[M+H]+	Positive (ESI+)	636.2220 + 1.0073	637.2293
[M+Na]+	Positive (ESI+)	636.2220 + 22.9898	659.2118
[M+K]+	Positive (ESI+)	636.2220 + 38.9637	675.1857
[M-H]-	Negative (ESI-)	636.2220 - 1.0073	635.2147

Note: When analyzing the mass spectrum, ensure the isotopic distribution matches the theoretical pattern for a molecule containing 35 carbon atoms (approximately a 38% relative abundance for the M+1 isotope peak due to 13 C natural abundance).

References

• Benchchem. "A Comprehensive Technical Guide to Fmoc-Protected Amino Acids in Peptide Synthesis". Benchchem. 1

• NextSDS. "Fmoc-Alg(Z)2-OH — Chemical Substance Information". NextSDS Substance Database. 2

• ACS Sustainable Chemistry & Engineering. "Aqueous Solid-Phase Peptide Synthesis (ASPPS) using Standard Fmoc/tBu-Protected Amino Acids". ACS Publications. 4

• PNAS. "Enhanced screening via a pure DNA-encoded peptide library enabled by an Fmoc modification". Proceedings of the National Academy of Sciences. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nextsds.com [nextsds.com]
• 3. pnas.org [pnas.org]
• 4. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Stability and Application of Fmoc-Alg(Z)₂-OH in Solid-Phase Peptide Synthesis

Executive Summary

The incorporation of non-standard amino acids is a critical strategy in modern drug development for enhancing the therapeutic properties of peptides. Arginine mimetics, in particular, offer a way to modulate basicity, binding affinity, and metabolic stability. This guide provides an in-depth analysis of Fmoc-Alg(Z)₂-OH, an arginine analog featuring a bis-benzyloxycarbonyl (Z) protected guanidinium group. We delve into the chemical stability of the bis-Z protecting groups under the standard conditions of Fmoc-based Solid-Phase Peptide Synthesis (SPPS), offering a framework for its successful application. This document establishes the orthogonality of the bis-Z group to Fmoc deprotection conditions and critically examines its lability during final trifluoroacetic acid (TFA)-mediated cleavage, providing field-proven protocols and troubleshooting insights for researchers, chemists, and drug development professionals.

Introduction: The Strategic Role of Arginine Analogs and Protecting Groups

The Pivotal Role of the Guanidinium Group

The guanidinium side chain of arginine is fundamental to many biological processes. Its positive charge at physiological pH facilitates critical electrostatic and hydrogen-bonding interactions that govern protein-protein, protein-DNA, and protein-RNA recognition.[1] However, the inherent flexibility and high basicity (pKa ≈ 12.5) of the arginine side chain can sometimes be suboptimal for drug design, potentially leading to non-specific binding or poor membrane permeability.[2]

Rationale for Arginine Mimetics: The Case for Alg

To refine these interactions and improve drug-like properties, researchers employ arginine mimetics. These structures mimic the charge and hydrogen-bonding capabilities of the guanidinium group while introducing novel stereochemistry or functional groups that can enhance binding affinity and specificity.[1] The Fmoc-Alg(Z)₂-OH building block introduces an α-guanidino acid, which positions the guanidinium functionality directly adjacent to the peptide backbone, altering the spatial presentation of the charged group compared to native arginine.[1]

The Principle of Orthogonal Protection in Fmoc-SPPS

Modern peptide synthesis relies on the principle of orthogonal protection, where different classes of protecting groups can be removed under distinct chemical conditions without affecting others.[][4] In the predominant Fmoc/tBu strategy, the Nα-Fmoc group is labile to mild base (e.g., piperidine), while side-chain protecting groups (e.g., tBu, Boc, Trt) are labile to strong acid (e.g., TFA).[][4] The successful incorporation of any non-standard amino acid derivative hinges on its compatibility with this orthogonal scheme.

The Molecular Architecture: Fmoc-Alg(Z)₂-OH

The Fmoc-Alg(Z)₂-OH monomer is a specialized building block designed for seamless integration into Fmoc-SPPS workflows.[5] Its structure consists of three key components that dictate its function and stability.

The Nα-Fmoc Group: A Base-Labile Handle

The fluorenylmethoxycarbonyl (Fmoc) group protects the α-amino group. It is stable to acidic conditions but is quantitatively removed by secondary amines like piperidine, regenerating the N-terminal amine for the next coupling cycle.[6][7]

The Side-Chain Protection: The bis-Z (Benzyloxycarbonyl) Groups

The guanidinium group of the Alg side chain is protected by two benzyloxycarbonyl (Z or Cbz) groups. The Z group is a classic amine protecting group, renowned for its robustness.[8][9] Its stability profile is central to the utility of this building block. It is generally stable to the basic conditions used for Fmoc removal, establishing its orthogonality.[8][9] However, its stability towards the strong acids used for final cleavage requires careful consideration.[10]

Caption: Molecular components of Fmoc-Alg(Z)₂-OH.

Stability Profile of the bis-Z Protecting Groups

The efficacy of Fmoc-Alg(Z)₂-OH is determined by the stability of the bis-Z groups throughout the entire SPPS process.

Orthogonality to the Fmoc Group: Stability Under Basic Conditions

The Z group is a carbamate that is highly resistant to cleavage by the secondary amines used for Fmoc deprotection.

• Mechanism: The Z group lacks the acidic proton and β-elimination pathway that makes the Fmoc group base-labile.[7]

• Experimental Evidence: Studies confirm that the Z group remains fully intact during repeated treatments with 20% piperidine in DMF, the standard condition for Fmoc removal in SPPS.[8][9] This robust stability ensures the integrity of the Alg side chain throughout the peptide elongation process.

Lability Under Acidic Conditions: Assessing Stability to TFA

While the primary method for Z-group removal is catalytic hydrogenolysis (e.g., H₂/Pd-C), it can also be cleaved by strong acids.[10][11] This presents a potential challenge during the final deprotection and resin cleavage step, which typically employs a high concentration of TFA.

• Mechanism of Acidolysis: The cleavage proceeds via protonation of the carbamate oxygen, followed by the release of a stable benzyl cation and the unstable carbamic acid, which decarboxylates to the free amine.[11]

• Relative Stability: The Z group is significantly more stable to acid than tert-butyl-based protecting groups (Boc, tBu).[9] While a standard 95% TFA cocktail will eventually cleave the Z group, the kinetics are slower. This differential lability can be exploited. Some reports indicate that an N-terminal Z group can be preserved during a standard TFA cleavage, suggesting its relative stability.[8][12] However, prolonged exposure will lead to its removal.

Experimental Validation of Protecting Group Stability

To ensure predictable outcomes, the stability of the bis-Z groups must be validated empirically under simulated synthesis and cleavage conditions.

Experimental Design

A series of experiments can be designed to quantify the rate of Z-group cleavage under various conditions. A model dipeptide, such as Ac-Ala-Alg(Z)₂-Resin, provides a simplified system for analysis.

Caption: Experimental workflow for stability assessment.

Protocol 1: Assessing Stability to Piperidine

Objective: To confirm the stability of the bis-Z group during repeated exposure to standard Fmoc deprotection conditions.

• Preparation: Swell 100 mg of the model peptidyl-resin (Ac-Ala-Alg(Z)₂-Resin) in DMF.

• Treatment: Treat the resin with a solution of 20% (v/v) piperidine in DMF.

• Time Points: Agitate at room temperature and remove 20 mg aliquots of the resin at specified time points (e.g., 1, 4, 12, and 24 hours).

• Quenching: For each aliquot, thoroughly wash the resin with DMF (5x), DCM (3x), and MeOH (3x) and dry under vacuum.

• Cleavage: Cleave the peptide from each dried aliquot using a standard TFA cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5) for 2 hours.

• Analysis: Analyze the crude peptide from each time point by RP-HPLC and LC-MS.

Protocol 2: Assessing Stability to TFA Cleavage Cocktail

Objective: To quantify the rate of bis-Z group removal during the final acid-mediated cleavage step.

• Preparation: Swell 100 mg of the model peptidyl-resin in DCM.

• Treatment: Treat the resin with a cleavage cocktail of TFA/triisopropylsilane (TIS)/H₂O (95:2.5:2.5 v/v/v).

• Time Points: Agitate at room temperature. At specified time points (e.g., 30, 60, 120, and 240 minutes), filter a small volume of the cleavage solution into cold diethyl ether to precipitate the peptide.

• Isolation: Centrifuge to pellet the precipitated peptide, decant the ether, and dry the peptide pellet.

• Analysis: Dissolve the crude peptide in a suitable solvent (e.g., Acetonitrile/H₂O) and analyze by RP-HPLC and LC-MS.

Analytical Methodology

• Reversed-Phase HPLC (RP-HPLC): This is the primary tool for quantitative analysis.[13] The appearance of new peaks corresponding to partially (mono-Z) or fully deprotected Alg-containing peptides can be monitored over time. The relative peak areas provide a quantitative measure of stability.

• Liquid Chromatography-Mass Spectrometry (LC-MS): MS is used to confirm the identity of each peak observed in the HPLC chromatogram.[13] By comparing the observed mass-to-charge (m/z) ratio with the calculated masses of the expected species (fully protected, mono-deprotected, and fully deprotected), the structural integrity can be unequivocally verified.

Data Interpretation and Best Practices

Analysis of Quantitative Data

The results from the stability studies can be summarized to provide clear operational guidelines.

Table 1: Hypothetical Stability Data for bis-Z Group on Ac-Ala-Alg(Z)₂

Condition	Time (hours)	% Intact Ac-Ala-Alg(Z)₂	% Ac-Ala-Alg(Z)	% Ac-Ala-Alg
20% Piperidine/DMF	1	>99.9%	<0.1%	<0.1%
4	>99.9%	<0.1%	<0.1%
24	99.8%	0.2%	<0.1%
95% TFA Cocktail	0.5	85.2%	12.1%	2.7%
1	68.5%	25.3%	6.2%
2	35.1%	48.9%	16.0%
4	5.7%	55.4%	38.9%

Data are for illustrative purposes only.

Field-Proven Insights and Recommendations

• Orthogonality is Confirmed: The bis-Z group is exceptionally stable under standard Fmoc-SPPS elongation conditions. No special precautions are needed during the synthesis cycles.

• Control Final Cleavage Conditions: The key to controlling the final deprotection state of the Alg residue lies in managing the TFA cleavage step.

  • To Retain the bis-Z Groups: If the final product requires the Z-protected Alg residue, a very short cleavage time (e.g., <30 minutes) at reduced temperature (e.g., 4 °C) may be necessary. The feasibility of this approach is highly sequence-dependent and must be optimized.

  • For Complete Deprotection: To obtain the fully deprotected peptide containing the free Alg guanidinium group, a standard cleavage time of 2-4 hours is typically sufficient.

• Alternative Deprotection Strategy: For sensitive peptides where TFA-mediated side reactions are a concern, or if selective deprotection is required, the Z groups can be removed via catalytic hydrogenolysis.[10][11] This involves treating the protected peptide in solution with a palladium catalyst under a hydrogen atmosphere after cleavage from the resin. This method is orthogonal to most other protecting groups except those that are also hydrogenation-labile.

Conclusion: Strategic Application of Fmoc-Alg(Z)₂-OH

Fmoc-Alg(Z)₂-OH is a robust and valuable building block for introducing a unique arginine mimetic into synthetic peptides. Its side-chain bis-Z protecting groups demonstrate excellent stability to the basic conditions required for Fmoc-SPPS, confirming their orthogonality and ensuring the integrity of the side chain during peptide elongation.

The lability of the bis-Z groups to strong acid provides both a challenge and an opportunity. While uncontrolled exposure to TFA will lead to deprotection, a carefully controlled final cleavage step allows chemists to tune the outcome, targeting either the fully protected or fully deprotected final peptide. For applications requiring an alternative deprotection method, the classic Z-group removal via catalytic hydrogenolysis offers a mild and efficient pathway. By understanding and leveraging the distinct stability profile of the bis-Z groups, researchers can confidently employ Fmoc-Alg(Z)₂-OH to advance the design and synthesis of novel and potent peptide therapeutics.

References

• The Benzyloxycarbonyl (Cbz or Z) Protecting Group. Benchchem.

• Arginine Mimetics via α-Guanidino Acids: Introduction of Functional Groups and Stereochemistry Adjacent to Recognition Guanidiniums in Peptides. U.S. National Library of Medicine.

• Technical Support Center: Solid-Phase Peptide Synthesis (SPPS) with Cbz Protection. Benchchem.

• Boc Deprotection Mechanism. YouTube.

• Synthesis of Novel Arginine Building Blocks with Increased Lipophilicity Compatible with Solid-Phase Peptide Synthesis. U.S. National Library of Medicine.

• Fmoc-Arg(Z)2-OH (asymmetric). Chem-Impex.

• Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis. Acro-Peptide.

• A Tetrazine-Labile Vinyl Ether Benzyloxycarbonyl Protecting Group (VeZ): An Orthogonal Tool for Solid-Phase Peptide Chemistry. ACS Publications.

• Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. U.S. National Library of Medicine.

• Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. Organic Chemistry Portal.

• Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. PubMed.

• Silver-promoted solid-phase guanidinylation enables the first synthesis of arginine glycosylated Samoamide A cyclopeptide analogue. Frontiers.

• Synthesis of Proteins Containing Modified Arginine Residues. ACS Publications.

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis.

• Amino Acid Derivatives for Peptide Synthesis. AAPPTec.

• Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec.

• Fmoc Solid Phase Peptide Synthesis. ChemPep.

• How to preserve the benzyloxycarbonyl (Cbz/Z) group at the N-terminus of the peptide during Peptide Cleavage? ResearchGate.

• Peptide Purity & Yield Optimizing in SPPS. Gyros Protein Technologies.

• The Enduring Guardian: A Technical Guide to the Cbz Protecting Group in Peptide Synthesis. Benchchem.

Sources

• 1. Arginine Mimetics via α-Guanidino Acids: Introduction of Functional Groups and Stereochemistry Adjacent to Recognition Guanidiniums in Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Novel Arginine Building Blocks with Increased Lipophilicity Compatible with Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chempep.com [chempep.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. total-synthesis.com [total-synthesis.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

Fmoc-Alg(Z)2-OH safety data sheet (SDS) and handling guidelines

Executive Summary & Chemical Identity

In the realm of advanced peptidomimetics, the incorporation of unnatural amino acids is paramount for enhancing proteolytic stability and exploring novel receptor-ligand interactions. Fmoc-Alg(Z)2-OH (CAS: 2044703-23-1) is a highly specialized building block[1]. In this specific structural context, the "Alg" designation refers to β -guanidinoalanine (also known as 2-amino-3-guanidinopropanoic acid or Agp), which serves as a lower homologue of arginine, possessing a side chain that is two carbons shorter[2].

By utilizing two benzyloxycarbonyl (Z) groups to protect the highly basic guanidino moiety, this molecule offers a unique orthogonal protection strategy during Solid-Phase Peptide Synthesis (SPPS). This guide synthesizes the physicochemical properties, safety handling protocols, and mechanistic methodologies required to successfully deploy this molecule in the lab.

Physicochemical Profiling

Understanding the quantitative metrics of Fmoc-Alg(Z)2-OH is the first step in predicting its behavior during coupling cycles and purification.

Property	Value
Chemical Name	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(N,N'-bis(benzyloxycarbonyl)guanidino)propanoic acid
CAS Number	2044703-23-1
Molecular Formula	C35H32N4O8
Molecular Weight	636.65 g/mol
Appearance	White to off-white powder
Solubility	DMF, NMP, DMSO, DCM (partial)

Safety Data Sheet (SDS) & Handling Guidelines

As a Senior Application Scientist, I cannot overstate the importance of rigorous handling protocols. Fmoc-protected amino acids with complex side-chain protections are sensitive to environmental degradation and pose specific occupational hazards.

Hazard Identification (GHS Classification)

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation

| Specific Target Organ Toxicity | Category 3 | H335: May cause respiratory irritation |

Handling and Storage Causality:

• Storage at -20°C: The Z-protecting groups and the Fmoc carbamate are susceptible to slow thermal degradation. Deep freezing arrests kinetic degradation pathways[1].

• Desiccation & Argon Atmosphere: Moisture can lead to the hydrolysis of the activated ester during the coupling phase. Furthermore, ambient atmospheric amines can cause premature cleavage of the base-labile Fmoc group. Protocol Rule: Always allow the sealed vial to equilibrate to room temperature in a desiccator for at least 30 minutes before opening to prevent condensation on the powder.

Mechanistic Insights: The Orthogonality of Z-Protection

Why use two Z groups on the guanidino moiety? The unmodified guanidine group is exceptionally basic (pKa ~ 12.5) and highly nucleophilic. If left unprotected, it would rapidly attack the activated carboxyl group of the incoming amino acid, leading to branching or δ -lactamization.

The addition of two benzyloxycarbonyl (Z) groups strongly withdraws electron density via resonance, rendering the guanidine completely non-nucleophilic[3].

The Orthogonal Advantage: In standard Fmoc/tBu SPPS, side-chain protecting groups (like Pbf or Boc) are cleaved simultaneously with the peptide from the resin using 95% Trifluoroacetic Acid (TFA). However, Z-groups on a guanidine are highly stable to TFA. This allows the chemist to cleave the peptide from the resin while keeping the Alg guanidine protected. This intermediate can then be subjected to late-stage functionalization, on-resin cyclization, or purification before the final unmasking via catalytic hydrogenation[3].

Process Visualization

The following diagram illustrates the self-validating workflow of utilizing Fmoc-Alg(Z)2-OH, highlighting the orthogonal stability of the Z-groups during standard TFA cleavage.

Workflow demonstrating orthogonal Z-group stability during TFA cleavage and final hydrogenation.

Experimental Protocols: A Self-Validating System

To ensure high-fidelity synthesis, the following protocols integrate causality and validation checkpoints.

Protocol A: Coupling of Fmoc-Alg(Z)2-OH

• Resin Preparation: Swell the Fmoc-deprotected peptide-resin in DMF for 30 minutes to maximize pore accessibility.

• Activation: In a separate vial, dissolve 3.0 equivalents of Fmoc-Alg(Z)2-OH and 2.9 equivalents of in minimal DMF. Add 6.0 equivalents of DIPEA.

  • Causality: HATU is chosen over standard DIC/Oxyma here because the bulky bis-Z-groups create significant steric hindrance; the high reactivity of the HOAt-active ester overcomes this barrier to prevent deletion sequences.

• Coupling: Add the activated mixture to the resin. Agitate for 2 hours at room temperature.

• Validation: Perform a Kaiser test. A yellow bead indicates complete coupling (a crucial self-validating step). If the beads remain blue, perform a second coupling cycle.

Protocol B: Global Cleavage and Z-Deprotection

• TFA Cleavage: Treat the resin with a cleavage cocktail of TFA/TIS/H2O (95:2.5:2.5) for 2 hours. Precipitate the cleaved peptide in cold diethyl ether.

  • Note: The Z-groups remain attached to the Alg residue, protecting it during this harsh acidic step[3].

• Catalytic Hydrogenation: Dissolve the crude, precipitated peptide in a mixture of Methanol/Acetic Acid (9:1). Add 10% Pd/C (10% w/w relative to the peptide).

• Reduction: Purge the reaction vessel with Argon, then introduce an H2 atmosphere (via a balloon or Parr shaker). Stir vigorously for 6-12 hours.

  • Causality: The H2/Pd system selectively cleaves the benzyl-oxygen bond of the Z-carbamate, releasing toluene and CO2 gas, which irreversibly drives the deprotection reaction to completion[3].

• Validation: Monitor the reaction via LC-MS until the mass shifts by exactly -268 Da (corresponding to the loss of two Z groups). Filter the mixture through a Celite pad to remove the palladium catalyst, concentrate, and lyophilize.

References

• Title: Fmoc-Alg(Z)2-OH — Chemical Substance Information | Source: NextSDS | URL: [Link]

• Title: Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent | Source: RSC Publishing | URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. chemscene.com [chemscene.com]
• 3. Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC00431G [pubs.rsc.org]

Structural and Mechanistic Divergence in Peptide Synthesis: A Comparative Analysis of Fmoc-Alg(Z)2-OH and Arginine Derivatives

As peptide therapeutics evolve to target complex protein-protein interactions and highly specific receptor pockets, the spatial geometry of cationic side chains becomes a critical design parameter. Arginine (Arg) is ubiquitous in biologically active peptides, primarily due to its ability to form bidentate hydrogen bonds and salt bridges via its guanidino group. However, probing the exact spatial requirements of these interactions often requires homologous truncation.

Enter Fmoc-Alg(Z)2-OH (also denoted as Fmoc-Agp(Z)2-OH), a protected derivative of L-2-amino-3-guanidinopropionic acid. By eliminating two methylene units from the standard arginine side chain, this derivative acts as a "molecular ruler," allowing researchers to interrogate binding pocket depth and rigidity. This whitepaper provides an in-depth mechanistic guide to the structural divergence between Fmoc-Alg(Z)2-OH and standard arginine derivatives, detailing the profound implications these differences have on Solid-Phase Peptide Synthesis (SPPS) and downstream biological activity.

Chemical Architecture & Structural Divergence

The fundamental difference between arginine and Alg (Agp) lies in the aliphatic spacer connecting the α-carbon to the terminal guanidino group. Arginine possesses a flexible three-carbon (propyl) spacer, whereas Alg possesses a highly rigid one-carbon (methyl) spacer.

This truncation induces three major physicochemical shifts:

• Steric Microenvironments: The bulky guanidino group in Alg is pulled adjacent to the peptide backbone, creating severe steric hindrance during coupling reactions.

• Electronic Inductive Effects: The proximity of the guanidino moiety to the electron-withdrawing α-amide bond slightly depresses its pKa compared to standard arginine.

• Protecting Group Strategy: Standard arginine utilizes the acid-labile Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl) group. Conversely, Fmoc-Alg(Z)2-OH utilizes bis-benzyloxycarbonyl (Z) protection, which is entirely stable to standard Trifluoroacetic Acid (TFA) cleavage, necessitating orthogonal deprotection strategies.

Quantitative Structural Comparison

Physicochemical Property	Fmoc-Arg(Pbf)-OH	Fmoc-Alg(Z)2-OH
Aliphatic Spacer Length	3 Methylene units ( β,γ,δ )	1 Methylene unit ( β )
Guanidino pKa (Unprotected)	~12.5	~11.0 - 11.5 (Inductively lowered)
Protecting Group	Pbf (Acid-labile)	bis-Z (Acid-stable, Hydrogenolysis-labile)
Primary SPPS Side Reaction	δ -Lactam formation during activation	Steric hindrance; sluggish acylation kinetics
Global Cleavage Condition	95% TFA / Scavengers	95% TFA (Cleavage) → H2​ /Pd-C (Deprotection)

Mechanistic Implications in SPPS: Lactamization vs. Sterics

The synthesis of arginine-rich peptides is notoriously plagued by side reactions, the most severe being δ -lactam formation . During carboxyl activation of Fmoc-Arg(Pbf)-OH, the partially nucleophilic δ -nitrogen of the guanidino group can attack the activated α-carboxyl intermediate (e.g., the O-acylisourea formed by DIC). This intramolecular cyclization terminates the peptide chain and drastically reduces yield .

The Alg Advantage and Trade-off: Fmoc-Alg(Z)2-OH is structurally immune to δ -lactam formation. For Alg to cyclize in a similar manner, it would have to form a highly strained four-membered β -lactam ring, which is thermodynamically prohibited. However, this advantage is counterbalanced by extreme steric hindrance. The bis-Z protected guanidino group, situated just one carbon away from the activated carboxylate, acts as a massive steric shield, severely retarding the kinetics of amide bond formation.

Fig 1. SPPS workflow showing divergent coupling kinetics and side-reactions for Arg vs. Alg.

Biological Impact: The Molecular Ruler Effect

Truncating the arginine side chain is a powerful technique for mapping receptor topography. For example, in RNA-binding peptides or integrin-targeting RGD (Arg-Gly-Asp) sequences, the length of the cationic side chain dictates the thermodynamic stability of the complex .

While standard arginine can sweep through a large conformational space to find optimal bidentate hydrogen bonding geometries, Alg (Agp) forces a highly rigid, localized interaction. If a receptor pocket is shallow, Alg will bind with high affinity and enhanced selectivity compared to Arg. If the pocket is deep, Alg will fail to reach the necessary aspartate/glutamate counter-ions, resulting in a measurable drop in affinity. Furthermore, the condensation and oligomerization behavior of these truncated cationic amino acids provides profound insights into prebiotic peptide evolution .

Fig 2. Mechanistic impact of side-chain truncation on receptor binding pocket interactions.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every critical step includes a built-in analytical check to confirm causality and prevent downstream failure.

Protocol A: Optimized Coupling of Fmoc-Alg(Z)2-OH

Causality: Due to the extreme steric bulk of the bis-Z protected β -guanidino group, standard DIC/Oxyma coupling is often insufficient, leading to deletion sequences. We utilize HATU/DIPEA to generate a highly reactive 7-azabenzotriazole active ester, balancing activation energy against the risk of epimerization.

• Resin Preparation: Swell 0.1 mmol of Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat resin with 20% piperidine in DMF (2 × 5 min).

  • Validation Check: Collect the deprotection effluent and measure UV absorbance at 301 nm. Calculate the exact resin loading based on the dibenzofulvene-piperidine adduct concentration.

• Pre-Activation: In a separate vial, dissolve 0.4 mmol (4 eq) of Fmoc-Alg(Z)2-OH and 0.38 mmol (3.8 eq) of HATU in minimal DMF. Add 0.8 mmol (8 eq) of DIPEA. Stir for exactly 3 minutes.

  • Causality: A 3-minute pre-activation ensures complete formation of the active ester while minimizing the base-catalyzed conversion to the optically inactive oxazolone (epimerization).

• Coupling: Transfer the activated mixture to the resin. Agitate at room temperature for 2 hours.

• Validation Check (Kaiser Test): Remove a few resin beads, wash with DCM, and apply the Kaiser ninhydrin test.

  • Result Logic: A yellow bead confirms complete acylation. A blue bead indicates unreacted amines due to steric clash; if blue, perform a secondary coupling using DIC/HOAt before proceeding.

Protocol B: Orthogonal Cleavage and Global Deprotection

Causality: Unlike Pbf, the Z protecting groups on Alg are completely stable to TFA. This allows for orthogonal synthesis but requires a two-step deprotection workflow.

• Resin Cleavage: Treat the resin with 95% TFA / 2.5% TIS / 2.5% H2​O for 2 hours. Filter the resin and precipitate the peptide in cold diethyl ether. Centrifuge and dry the pellet.

  • Validation Check: Analyze the crude pellet via LC-MS. You must observe the target mass +268 Da (indicating the presence of two intact Z groups, each contributing 134 Da). This validates that the peptide was successfully cleaved without premature side-chain deprotection.

• Catalytic Hydrogenolysis: Dissolve the crude Z-protected peptide in a 1:1 mixture of Methanol/Acetic Acid. Add 10% Pd/C catalyst (10% w/w relative to the peptide).

• Reduction: Purge the reaction vessel with Nitrogen, then introduce a Hydrogen atmosphere (via balloon). Stir vigorously for 12 hours at room temperature.

• Final Validation: Filter the mixture through a Celite pad to remove the Pd/C catalyst. Concentrate the filtrate and analyze via RP-HPLC and LC-MS.

  • Result Logic: The LC-MS must show a definitive mass shift of -268 Da from the intermediate, confirming the quantitative removal of the bis-Z groups and yielding the fully unprotected, biologically active Alg-containing peptide.

References

• Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis Source: PubMed Central (PMC) URL:[Link]

• Selective incorporation of proteinaceous over nonproteinaceous cationic amino acids in model prebiotic oligomerization reactions Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Synthesis and properties of cationic oligopeptides with different side chain lengths that bind to RNA duplexes Source: PubMed (Bioorganic & Medicinal Chemistry) URL:[Link]

• Studies on lactam formation during coupling procedures of N alpha-N omega-protected arginine derivatives Source: PubMed (Peptide Research) URL:[Link]

Protocols & Analytical Methods

Application Note &amp; Protocol: Advanced Solid-Phase Peptide Synthesis (SPPS) Utilizing Fmoc-L-Allylglycine for Post-Synthesis Modification

Abstract

Solid-Phase Peptide Synthesis (SPPS) utilizing the 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group strategy is the cornerstone of modern peptide chemistry, enabling the assembly of complex peptide sequences with high fidelity.[1][2] The incorporation of non-canonical amino acids offers a powerful tool for creating peptides with novel functionalities. This guide provides a comprehensive protocol for the incorporation of Fmoc-L-Allylglycine (Fmoc-Alg-OH), a versatile building block whose side-chain allyl group serves as a reactive handle for a myriad of post-synthesis modifications, including cyclization, ligation, and surface immobilization.[3] We will detail the core principles of the Fmoc-SPPS cycle, provide a step-by-step protocol for the efficient coupling of Fmoc-L-Allylglycine, and discuss advanced orthogonal deprotection strategies, including the on-resin removal of the allyl group.

A Note on Nomenclature: The specific derivative Fmoc-Alg(Z)2-OH is not a standard, commercially available amino acid. This guide will focus on the widely used and synthetically valuable Fmoc-L-Allylglycine. We will, however, discuss the principles of multi-orthogonal protection schemes by referencing the benzyloxycarbonyl (Z) group, which is compatible with Fmoc-based strategies.

Core Principles: The Fmoc/tBu Orthogonal Strategy

The power of Fmoc-SPPS lies in its orthogonal protection scheme.[2] This means that different classes of protecting groups can be removed under distinct chemical conditions without affecting others.[][5]

• Nα-Fmoc Group (Temporary): Protects the alpha-amine of the incoming amino acid. It is labile to basic conditions, typically a 20% solution of piperidine in N,N-dimethylformamide (DMF), which allows for its removal at each cycle of peptide elongation.[1][]

• Side-Chain Protecting Groups (Permanent): Typically tert-butyl (tBu) based groups, which are stable to the basic conditions of Fmoc removal but are cleaved by strong acid (e.g., trifluoroacetic acid, TFA) during the final cleavage step.[2]

• Specialty Orthogonal Groups: Groups like allyloxycarbonyl (Alloc) or the allyl ether of the allylglycine side chain can be removed under specific, non-acidic/non-basic conditions, typically involving a palladium catalyst.[6][7] This allows for selective side-chain manipulation while the peptide remains anchored to the resin. Another layer of orthogonality can be achieved with groups like benzyloxycarbonyl (Z), which are removed via hydrogenolysis or strong hydrobromic acid, conditions that leave Fmoc, tBu, and Alloc/Allyl groups intact.[5]

Diagram 1: The Fmoc-SPPS Cycle

This diagram illustrates the repetitive sequence of deprotection, washing, coupling, and washing steps that constitute the solid-phase synthesis of a peptide chain.

Caption: A flowchart of the general Fmoc-SPPS cycle.

Materials and Reagents

Reagent/Material	Grade	Recommended Supplier
Resins
Rink Amide or Wang Resin	100-200 mesh, ~0.5-1.0 mmol/g	Standard peptide synthesis suppliers
Solvents
N,N-Dimethylformamide (DMF)	Peptide Synthesis Grade
Dichloromethane (DCM)	ACS Grade
Diethyl Ether	Anhydrous
Amino Acids
Fmoc-L-Allylglycine	>99% Purity
Standard Fmoc-AA(PG)-OH	>99% Purity
Reagents
Piperidine	>99%
N,N-Diisopropylethylamine (DIPEA)	Peptide Synthesis Grade
Trifluoroacetic Acid (TFA)	>99%
Coupling Activators
HBTU or HATU	>98%	[8]
Scavengers
Triisopropylsilane (TIS)	>98%
1,2-Ethanedithiol (EDT)	>98%
Water	HPLC Grade
On-Resin Deprotection
Tetrakis(triphenylphosphine)palladium(0)	Pd(PPh₃)₄	[6]
Phenylsilane (PhSiH₃) or Morpholine	Scavenger
Monitoring
Kaiser Test Kit	[9]

Experimental Protocols

Protocol 1: Standard SPPS Cycle for Incorporating Fmoc-L-Allylglycine

This protocol describes a manual synthesis on a 0.1 mmol scale. All steps should be performed in a fritted syringe or a dedicated peptide synthesis vessel.

1. Resin Preparation and Swelling: a. Place the resin (e.g., 200 mg of 0.5 mmol/g Rink Amide resin) into the reaction vessel. b. Add DMF (~5 mL) and allow the resin to swell for 30-60 minutes with gentle agitation. Drain the DMF.

2. N-terminal Fmoc Deprotection: a. Add 20% (v/v) piperidine in DMF (~3 mL) to the resin. b. Agitate for 3 minutes, then drain. c. Add a fresh aliquot of 20% piperidine in DMF (~3 mL) and agitate for an additional 10-15 minutes.[1] d. Drain the solution and wash the resin thoroughly with DMF (5 x 5 mL).

3. Fmoc-L-Allylglycine Coupling: Causality: Allylglycine is not sterically bulky, so standard coupling reagents are highly effective. HATU is recommended for its speed and low racemization rates, though HBTU is also an excellent choice.[10]

a. Prepare Activation Solution: In a separate vial, dissolve Fmoc-L-Allylglycine (3 eq., ~0.3 mmol), HATU (2.9 eq., ~0.29 mmol) in DMF (~2 mL). b. Add DIPEA (6 eq., ~0.6 mmol) to the activation solution and mix for 30 seconds. The solution will typically change color. c. Coupling Reaction: Immediately add the activation solution to the deprotected, washed resin. d. Agitate the reaction mixture for 45-90 minutes at room temperature.

4. Washing: a. Drain the coupling solution from the resin. b. Wash the resin thoroughly with DMF (5 x 5 mL) to remove excess reagents and byproducts.

5. Reaction Monitoring (Optional but Recommended): a. Perform a Kaiser test to confirm the absence of free primary amines, indicating a complete coupling reaction.[9][11] b. Procedure: Remove a few resin beads, wash with ethanol, and add the Kaiser test reagents. Heat for 5 minutes at 120°C. c. Results: Colorless/yellow beads indicate a complete reaction (negative test). A deep blue color indicates incomplete coupling (positive test).[9][12] d. Troubleshooting: If the test is positive, repeat the coupling step (Step 3) with fresh reagents. If it remains positive, cap the unreacted amines with acetic anhydride before proceeding.[13]

6. Chain Elongation: a. Repeat steps 2 through 5 for each subsequent amino acid in the peptide sequence.

Protocol 2: On-Resin Deprotection of the Allyl Side Chain

This procedure allows for selective modification of the allylglycine residue.

Safety Note: Palladium reagents should be handled in a fume hood. The reaction should be performed under an inert atmosphere (Nitrogen or Argon) to prevent catalyst oxidation.

1. Resin Preparation: a. After peptide synthesis, ensure the N-terminal amine is protected (either with Fmoc or Boc group). b. Wash the resin with DCM (3 x 5 mL) and dry slightly under a stream of nitrogen.

2. Deprotection Reaction: a. Prepare a solution of Pd(PPh₃)₄ (0.2-0.3 eq. relative to resin loading) in DCM or Chloroform.[6][7] b. Add the palladium solution to the resin. c. Add the allyl scavenger, such as Phenylsilane (PhSiH₃, 10-20 eq.) or Morpholine.[14] d. Agitate the slurry at room temperature for 1-2 hours. The resin may turn dark.

3. Washing and Catalyst Removal: a. Drain the reaction mixture. b. Wash the resin extensively with DCM (5 x 5 mL). c. To remove residual palladium, wash with a solution of 0.5% DIPEA, 0.5% Sodium Diethyldithiocarbamate in DMF, followed by thorough DMF and DCM washes.[5]

The newly exposed homoallylic amine side chain is now available for further chemical modification.

Diagram 2: Orthogonal Deprotection Scheme

This diagram shows how different protecting groups (Fmoc, tBu, Allyl, Z) can be selectively removed using distinct chemical conditions, enabling complex peptide modifications.

Caption: Orthogonal deprotection pathways of common protecting groups.

Final Cleavage and Deprotection

Once the peptide synthesis is complete, the peptide is cleaved from the resin, and all remaining side-chain protecting groups are removed.

1. Cleavage Cocktail Selection: The choice of scavengers is critical to prevent side reactions with sensitive residues.[15]

Cleavage Cocktail	Composition (v/v)	Application Notes
Standard (Reagent B)	88% TFA / 5% Phenol / 5% H₂O / 2% TIS	Good for most sequences without Cys, Met, or Trp.[16]
Trp/Met/Cys (Reagent K)	82.5% TFA / 5% Phenol / 5% H₂O / 5% Thioanisole / 2.5% EDT	A robust, general-purpose cocktail for sensitive residues.
Minimal	95% TFA / 2.5% H₂O / 2.5% TIS	Effective for simple peptides and those with Boc-protected Trp.

2. Cleavage Procedure: a. Wash the final peptide-resin with DCM (3 x 5 mL) and dry it under a vacuum for at least 1 hour. b. Prepare the chosen cleavage cocktail fresh (~5-10 mL for a 0.1 mmol synthesis) in a fume hood. c. Add the cleavage cocktail to the resin and agitate at room temperature for 2-4 hours.[17] d. Filter the resin through a fritted funnel, collecting the TFA filtrate into a centrifuge tube. e. Wash the resin with a small amount of fresh TFA (~1 mL) and combine the filtrates.

3. Peptide Precipitation and Isolation: a. Add the TFA filtrate dropwise to a 10-fold volume of cold diethyl ether. A white precipitate should form. b. Place the tube at -20°C for at least 30 minutes to maximize precipitation. c. Centrifuge the tube (e.g., 3000 rpm for 5 min), and carefully decant the ether. d. Wash the peptide pellet with cold ether 2-3 more times to remove residual scavengers. e. Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator. f. The crude peptide can then be purified by RP-HPLC and characterized by mass spectrometry.

Troubleshooting Common Issues in SPPS

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Coupling (Positive Kaiser Test)	Peptide Aggregation: Inter-chain hydrogen bonding hinders reagent access.[18]	- Switch to a more polar solvent (e.g., NMP). - Perform coupling at an elevated temperature (40-50°C).[19] - Perform a double coupling with fresh reagents.[13]
Steric Hindrance: Bulky adjacent amino acids.	- Increase coupling time to 2-4 hours. - Use a more potent coupling reagent like HATU or COMU.[8]
Incomplete Deprotection	Peptide Aggregation: Piperidine cannot access all Fmoc groups.[20]	- Increase deprotection time (e.g., 2 x 20 min). - Add a stronger, non-nucleophilic base like DBU (1-2%) to the piperidine solution.[18]
Low Final Yield	Diketopiperazine formation: At the dipeptide stage, especially with Pro or Gly.	- Use 2-chlorotrityl resin which is more sterically hindered.[18] - Couple the first two amino acids as a pre-formed dipeptide.
Premature cleavage from resin.	- Ensure no acidic contaminants are present in solvents or reagents.
Side-Product Formation	Aspartimide Formation: Especially at Asp-Gly or Asp-Ser sequences.	- Add 1% HOBt to the piperidine deprotection solution.[18] - Use backbone-protected dipeptides (e.g., Dmb-Gly).[21]
Racemization: During activation of certain residues (e.g., Cys, His).	- Use base-free coupling conditions (e.g., DIC/Oxyma). - Minimize pre-activation time.[8]

References

• Peptide Synthesis for Beginners. (n.d.).

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTec. [Link]

• Coupling Reagents. (n.d.). Aapptec Peptides. [Link]

• Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. (n.d.).
• Amblard, F., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33, 239-254.
• Vutukuri, D. R., et al. (2003). A mild deprotection strategy for allyl-protecting groups and its implications in sequence specific dendrimer synthesis. The Journal of Organic Chemistry, 68(3), 1146-1149.
• Technical Support Center: Managing Aggregation in SPPS with PyBOP. (2025). Benchchem.
• US5777077A - Automated allyl deprotection in solid-phase synthesis. (1998).
• Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. (n.d.). Retrieved from a relevant chemical synthesis resource.
• Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis. (2024). The Journal of Organic Chemistry.
• Troubleshooting incomplete Fmoc group deprotection in solid-phase synthesis. (2025). Benchchem.

• Monitoring of Peptide Coupling and Capping; Coupling Tests. (n.d.). AAPPTec. [Link]

• Cleavage Cocktail Selection. (n.d.). CDN.
• Technical Support Information Bulletin 1144 - Removal of Allyl-based Protecting Groups; Aloc and Allyl Esters. (n.d.). Aapptec.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor

• Cleavage Cocktails; Reagent B. (n.d.). Aapptec Peptides. [Link]

• Allyl Ethers - Protecting Groups. (n.d.). Organic Chemistry Portal. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.).
• Application Notes and Protocols for the Use of Fmoc-Gly-DL-Ala in Solid-Phase Peptide Synthesis. (2025). Benchchem.
• Almaliti, J., et al. (2021).
• Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. (n.d.).
• Assessing the Orthogonality of the Fmoc Protecting Group: A Compar

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). [Link]

Sources

• 1. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US5777077A - Automated allyl deprotection in solid-phase synthesis - Google Patents [patents.google.com]
• 7. peptide.com [peptide.com]
• 8. Knowledge Center Archive - Bachem [bachem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. peptide.com [peptide.com]
• 11. Peptide Synthesis for Beginners - Peptide Primers [americanpeptidesociety.org]
• 12. chempep.com [chempep.com]
• 13. chemistry.du.ac.in [chemistry.du.ac.in]
• 14. A mild deprotection strategy for allyl-protecting groups and its implications in sequence specific dendrimer synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 16. peptide.com [peptide.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. peptide.com [peptide.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]

How to couple Fmoc-Alg(Z)2-OH using HATU and DIPEA

Application Note: High-Efficiency Coupling of Fmoc-Alg(Z)2-OH using HATU and DIPEA

Executive Summary & Chemical Context

Fmoc-Alg(Z)2-OH (CAS 2044703-23-1) is a highly specialized, sterically hindered building block used in advanced solid-phase peptide synthesis (SPPS)[1]. While the abbreviation "Alg" is sometimes used colloquially for allylglycine, this specific CAS number identifies an Fmoc-protected α -amino- β -guanidinopropionic acid (Agp) derivative, where the guanidino side chain is masked by two bulky benzyloxycarbonyl (Z) groups[1].

The extreme proximity of this bis-Z-guanidino group to the α -carbon (separated by only one methylene unit) creates severe steric congestion during peptide bond formation. Standard carbodiimide (DIC) or benzotriazole-based (HBTU) protocols often fail here, resulting in deletion sequences. To overcome this energetic barrier, the premier coupling reagent HATU is deployed in conjunction with the non-nucleophilic base DIPEA, ensuring rapid aminolysis while minimizing epimerization[2].

Mechanistic Rationale: Expertise & Experience

Successful incorporation of Fmoc-Alg(Z)2-OH requires understanding the causality behind the reagent selection:

• HATU's Anchimeric Assistance: HATU rapidly converts the carboxylic acid of Fmoc-Alg(Z)2-OH into a highly reactive OAt (7-aza-1-hydroxybenzotriazole) active ester[3]. The critical advantage of HATU lies in the nitrogen atom at position 7 of the HOAt ring. This nitrogen exerts a "neighboring group effect" (anchimeric assistance) by hydrogen-bonding with the incoming resin-bound amine. This pre-organizes the transition state, drastically accelerating the coupling rate even in sterically congested environments[3].

• Sub-stoichiometric HATU: In our protocol, HATU is kept slightly sub-stoichiometric (2.95 eq) relative to the amino acid (3.0 eq). If HATU is in excess, the unreacted uronium salt can react directly with the free amine on the resin, forming a tetramethylguanidinium species that permanently terminates the peptide chain[4].

• DIPEA's Steric Shielding: DIPEA acts as the proton acceptor. Its bulky isopropyl groups prevent it from acting as a competing nucleophile[4]. Furthermore, its pKa (~10.5) is optimal to drive the formation of the carboxylate anion required for HATU activation, without being basic enough to cause premature cleavage of the base-labile Fmoc protecting group[2].

Experimental Methodology: Self-Validating Protocol

This protocol is designed as a self-validating loop. Reagents must be prepared in anhydrous, amine-free N,N-Dimethylformamide (DMF).

Step 1: Resin Preparation

• Ensure the resin-bound peptide has a free N-terminal amine.

• Deprotect the previous Fmoc group using 20% piperidine in DMF (2 × 10 min)[2].

• Wash thoroughly with DMF (5 × 1 min) to remove all traces of piperidine, which would otherwise consume the HATU reagent.

Step 2: Pre-Activation (Critical Step) Causality: Pre-activation ensures the reactive OAt ester is fully formed before it encounters the resin, preventing side reactions.

• Dissolve 3.0 equivalents of Fmoc-Alg(Z)2-OH and 2.95 equivalents of HATU in DMF to achieve a concentration of ~0.2 M.

• Add 6.0 equivalents of DIPEA to the mixture[2]. Always add the base last to initiate activation.

• Vortex gently and allow to pre-activate at room temperature for exactly 2–3 minutes. The solution will turn a characteristic pale yellow, indicating successful OAt ester formation[3].

Step 3: Coupling

• Transfer the pre-activated mixture to the reaction vessel containing the resin.

• Agitate gently (via nitrogen bubbling or orbital shaking) for 2 hours at room temperature. Extended time is mandatory due to the (Z)2 steric bulk.

Step 4: Washing and Validation

• Drain the reaction vessel and wash the resin with DMF (5 × 1 min) and DCM (3 × 1 min)[2].

• Perform a Kaiser (Ninhydrin) test on a few resin beads to validate the reaction.

  • Negative Result (Yellow/Colorless): Amine is fully coupled. Proceed to the next cycle.

  • Positive Result (Blue): Incomplete coupling. Do not deprotect. Proceed immediately to a double coupling cycle.

Quantitative Data Summaries

Table 1: Optimal Reagent Stoichiometry for Fmoc-Alg(Z)2-OH Coupling

Reagent	Equivalents	Function	Concentration
Resin-NH₂	1.0 eq	Solid support / Nucleophile	N/A (Solid Phase)
Fmoc-Alg(Z)2-OH	3.0 eq	Protected amino acid building block	0.2 M in DMF
HATU	2.95 eq	Uronium coupling/activating reagent	~0.19 M in DMF
DIPEA	6.0 eq	Non-nucleophilic base	~0.4 M in DMF

Table 2: Troubleshooting Matrix

Issue Detected	Mechanistic Cause	Corrective Action
Positive Kaiser Test after 2h	Extreme steric hindrance preventing complete aminolysis.	Perform a second coupling with fresh reagents (3 eq AA, 2.95 eq HATU) for 1 hour.
Chain Termination (Truncation)	Excess HATU reacted with the N-terminal amine (guanidinylation).	Ensure HATU is strictly sub-stoichiometric (0.05 eq less than the amino acid).
High Epimerization Rate	Pre-activation time exceeded 5 minutes, allowing oxazolone formation.	Strictly limit pre-activation to 2–3 minutes before adding to resin.

Visualizations

Fig 1. Self-validating SPPS workflow for sterically hindered amino acid coupling.

Fig 2. HATU-mediated activation and anchimeric assistance in peptide bond formation.

References

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397–4398. URL:[Link]

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557–6602. URL:[Link]

• Next Peptide. (2026). 2044703-23-1 | Fmoc-Alg(Z)2-OH. Next Peptide Catalog. URL:[Link]

• European Patent Office. (2018). IL-17A BINDING POLYPEPTIDES AND MEDICAL USES THEREOF (EP 3599245 A1). Google Patents.

Sources

• 1. 2044703-23-1 | Fmoc-Alg(Z)2-OH | Next Peptide [nextpeptide.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Applications of Fmoc-Arg(Z)₂-OH in Peptidomimetic Drug Design: A Senior Application Scientist's Guide

Introduction: The Critical Role of the Guanidinium Moiety in Peptidomimetic Scaffolds

The guanidinium side chain of arginine is a recurring motif in a vast array of biologically active peptides and proteins. Its ability to form strong hydrogen bonds and engage in favorable electrostatic interactions makes it a key player in molecular recognition events at physiological pH.[1] In the realm of peptidomimetic drug design, where the goal is to create novel molecules that mimic the structure and function of natural peptides but with improved pharmacological properties, the incorporation of arginine or its mimetics is a frequently employed strategy.[2][3] These guanidinium-containing peptidomimetics often exhibit enhanced cell permeability and can be designed to target a wide range of biological macromolecules.

This guide focuses on the strategic application of Nα-Fmoc-Nω,Nω'-bis(benzyloxycarbonyl)-L-arginine (Fmoc-Arg(Z)₂-OH), a protected arginine derivative, in the solid-phase synthesis of peptidomimetics. We will delve into the rationale behind the use of the di-benzyloxycarbonyl ((Z)₂) protecting group, provide detailed protocols for its incorporation and deprotection, and discuss its advantages and limitations in the context of modern drug discovery.

The Chemistry of Fmoc-Arg(Z)₂-OH: A Strategic Choice for Guanidino Group Protection

The synthesis of arginine-containing peptides and peptidomimetics is complicated by the nucleophilic nature of the guanidinium group, which necessitates robust protection during chain assembly.[4] While several protecting group strategies exist, the di-benzyloxycarbonyl protection of the arginine side chain in Fmoc-Arg(Z)₂-OH offers a unique set of features.

Chemical Structure of Fmoc-Arg(Z)₂-OH

• CAS Number: 1094617-45-4[3]

• Molecular Formula: C₃₇H₃₆N₄O₈[3]

• Molecular Weight: 664.72 g/mol [3]

The (Z)₂ groups effectively shield the guanidinium moiety, preventing side reactions during peptide coupling.[2] The choice of the benzyloxycarbonyl (Z) group is significant; it is stable to the basic conditions used for Fmoc group removal during solid-phase peptide synthesis (SPPS), ensuring the integrity of the side-chain protection throughout chain elongation.[5]

Comparative Analysis of Arginine Protecting Groups

The selection of a suitable protecting group for arginine is a critical decision in peptide synthesis. The table below provides a comparative overview of commonly used protecting groups.

Protecting Group	Cleavage Conditions	Advantages	Disadvantages
Pbf (2,2,4,6,7-Pentamethyldihydrobenzofuran-5-sulfonyl)	Strong acid (e.g., TFA)	High acid lability, reduced risk of tryptophan alkylation.[4]	High cost, potential for steric hindrance.[4]
Pmc (2,2,5,7,8-Pentamethylchroman-6-sulfonyl)	Moderate acidolysis (e.g., TFA)	More acid labile than Mtr.	Can lead to tryptophan alkylation.
NO₂ (Nitro)	Catalytic hydrogenation, reduction (e.g., SnCl₂)	Prevents δ-lactam formation.[6]	Harsh cleavage conditions, potential for side reactions.[6]
(Boc)₂ (di-tert-butyloxycarbonyl)	Strong acid (e.g., TFA)	Moderate acid lability.	Prone to δ-lactam formation.
(Z)₂ (di-benzyloxycarbonyl)	Catalytic hydrogenation, strong acid (e.g., HBr/AcOH)	Stable to mild acid and base, can be removed orthogonally.[5]	Requires specific deprotection methods not always compatible with all residues.

The di-Z protection strategy offers a distinct advantage in its orthogonality. While most other common protecting groups are removed with strong acid, the Z groups can be cleaved via catalytic hydrogenation, allowing for selective deprotection of the arginine side chain while other acid-labile protecting groups on the peptide remain intact. This feature is particularly valuable in the synthesis of complex peptidomimetics requiring regioselective modifications.

Experimental Protocols: Harnessing Fmoc-Arg(Z)₂-OH in Peptidomimetic Synthesis

The following protocols provide a framework for the incorporation of Fmoc-Arg(Z)₂-OH into a peptidomimetic sequence using manual Fmoc-based solid-phase peptide synthesis (SPPS).

Workflow for SPPS using Fmoc-Arg(Z)₂-OH

Caption: Design logic for a protease inhibitor using an arginine mimetic.

In such a synthetic endeavor, Fmoc-Arg(Z)₂-OH would be a valuable building block. The robust (Z)₂ protection would ensure the integrity of the guanidinium group during the synthesis of a potentially complex peptidomimetic backbone. The option for orthogonal deprotection could allow for further modification of the guanidinium group post-synthesis to fine-tune binding affinity or pharmacokinetic properties.

Conclusion and Future Outlook

Fmoc-Arg(Z)₂-OH represents a valuable, albeit less commonly used, tool in the arsenal of the peptide and peptidomimetic chemist. Its key strength lies in the stability of the di-benzyloxycarbonyl protecting groups and the potential for orthogonal deprotection via catalytic hydrogenation. This feature opens up avenues for the synthesis of complex, selectively modified peptidomimetics that are challenging to access with more standard protecting group strategies.

While the higher cost and potentially slower coupling kinetics compared to more modern protecting groups like Pbf may limit its widespread use in routine peptide synthesis, for specialized applications in drug design where selective manipulation of the guanidinium functionality is required, Fmoc-Arg(Z)₂-OH remains a highly relevant and powerful building block. Future developments may focus on optimizing the synthesis of this reagent to reduce its cost and on developing milder and more efficient cleavage conditions for the (Z)₂ groups.

References

• BenchChem. (2025). A Technical Guide to the Synthesis of Arginine-Rich Peptides Using Boc-Arg(Pbf)-OH.
• Polyheterocyclic peptidomimetics: Parallel solid phase synthesis of oligo cyclic guanidines and their inhibition activity against Mycobacterium tuberculosis DNA Gyrase - PMC. (n.d.).
• CAS 1094617-45-4: Fmoc-Arg(Z)2-OH | CymitQuimica. (n.d.).
• The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group - Benchchem. (2025).
• A Comparative Guide to the Efficacy of Fmoc-Arg(Pbf)-OH in Complex Peptide Synthesis - Benchchem. (2025).
• Fmoc-Arg(Z)2-OH (asymmetric) - Chem-Impex. (n.d.).
• Accepted manuscript Published in: Tetrahedron Letters, 57:546-548 (2016) DOI: 10.1016/j.tetlet.2015.12.081. (2016).
• EP1968995A1 - Methods for the synthesis of arginine-containing peptides - Google Patents. (n.d.).
• Peptidomimetics: Fmoc solid-phase pseudopeptide synthesis - PubMed. (n.d.).
• Solid phase synthesis of a cyclic peptide using fmoc chemistry. (1991).
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.).
• Synthesis of Cyclic Peptides and Peptidomimetics by Metathesis Reactions - DSpace. (n.d.).
• New mild acid-labile protecting groups for the guanidino function of N alpha-fluorenylmethoxycarbonyl-L-arginine in solid-phase peptide synthesis - PubMed. (1997).
• CN106928171A - Fmoc‑Arg（Pbf）The synthetic method of OH - Google Patents. (n.d.).
• Solid‐Phase Synthesis of Peptidomimetics with Peptide Backbone Modifications. (n.d.).
• Removal of some commonly used protecting groups in peptide syntheses by catalytic trans. (n.d.).
• Fmoc-Arg(Boc)2-OH – An excellent derivative for Fmoc SPPS of Arg-containing peptide. (n.d.).
• Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis - PMC. (n.d.).
• WO1997041093A1 - Methods for the synthesis of fmoc protected amines - Google Patents. (n.d.).
• Fmoc-D-Arg(Pbf)-OH [187618-60-6] - Aapptec Peptides. (n.d.).
• Synthesis of Fmoc-Triazine Amino Acids and Its Application in the Synthesis of Short Antibacterial Peptidomimetics - PMC. (n.d.).
• Catalytic Transfer Hydrogenation in Peptides | PDF | Ester | Catalysis - Scribd. (n.d.).
• An Efficient and Economical Method for the Preparation of Fmoc-Argω,ω′(Boc)2-OH. (2025).
• Fmoc-Arg(NO2)-OH [58111-94-7] - Aapptec Peptides. (n.d.).
• Fmoc-Arg(Z)2-OH - Advanced ChemTech. (n.d.).
• Arginine-mediated synthesis of highly efficient catalysts for transfer hydrogenations of ketones - PubMed. (2010).
• Synthesis of Arginase Inhibitors: An Overview - PMC. (2025).

Sources

• 1. Peptidomimetics: Fmoc solid-phase pseudopeptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. CAS 1094617-45-4: Fmoc-Arg(Z)2-OH | CymitQuimica [cymitquimica.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Formulation of TFA Cleavage Cocktails for Fmoc-Alg(Z)2-OH Peptides

Executive Summary & Mechanistic Causality

Fmoc-Alg(Z)2-OH (Fmoc-L-2-amino-3-guanidinopropionic acid, di-Z protected) is a critical arginine-analog building block utilized in the synthesis of peptidomimetics and bioactive macrocycles. While the Fmoc group provides temporary α -amino protection, the highly basic guanidino side chain is protected by two benzyloxycarbonyl (Z) groups. This dual-Z protection prevents unwanted branching and side reactions during solid-phase peptide synthesis (SPPS).

The Cleavage Challenge: In standard Fmoc-SPPS, global deprotection and resin cleavage are typically achieved using 95% Trifluoroacetic acid (TFA) cocktails (e.g., Reagent K). However, while standard sulfonyl-based guanidino protecting groups (like Pbf or Pmc) are highly TFA-labile, the Z-group on a guanidino moiety is exceptionally acid-stable. Treating an Alg(Z)2-containing peptide with standard Reagent K will successfully cleave the peptide from the resin but will fail to remove the Z groups, resulting in an inactive, fully protected side chain.

The Push-Pull Mechanism (Hard Acid / Soft Nucleophile): To achieve global deprotection without resorting to highly toxic anhydrous Hydrogen Fluoride (HF), a "hard-acid" Lewis-acid enhanced TFA cocktail must be formulated. The established gold standard utilizes Trimethylsilyl bromide (TMSBr) combined with thioanisole in a TFA matrix [1].

Mechanistically, this operates via a "push-pull" SN2-like transition state:

• Pull (Hard Acid): The highly electrophilic silicon atom of TMSBr coordinates with the carbonyl oxygen of the Z group, strongly polarizing the C-O bond.

• Push (Soft Nucleophile): Thioanisole, acting as a soft nucleophile, attacks the benzyl carbon of the Z group.

This concerted mechanism efficiently liberates the free guanidine and generates benzyl-thioanisonium ions. Crucially, this prevents the formation of highly reactive free benzyl carbocations that would otherwise alkylate susceptible residues like Tryptophan (Trp) or Tyrosine (Tyr)[2].

Cleavage Cocktail Comparison

To highlight the necessity of the TMSBr formulation, the quantitative data and efficacy profiles of standard and hard-acid cleavage cocktails are summarized below.

Table 1: Comparison of Cleavage Cocktails for Guanidino Z-Group Deprotection

Cocktail Name	Composition (v/v)	Primary Mechanism	Z-Group Cleavage Efficacy	Risk Profile & Limitations
Reagent K	TFA / H₂O / Phenol / Thioanisole / EDT (82.5 : 5 : 5 : 5 : 2.5)	Protonation (Soft Acid)	Ineffective (0%)	Low risk; fails to deprotect Alg(Z)2.
TFMSA / TFA	TFA / TFMSA / Thioanisole / m-Cresol (70 : 10 : 10 : 10)	Strong Protic Acid (SN1/SN2)	High (>95%)	High risk of Trp/Tyr alkylation; difficult salt removal [3].
TMSBr / TFA	TFA / TMSBr / Thioanisole / EDT / m-Cresol (71 : 12.5 : 11 : 4.7 : 0.8)	Lewis Acid "Push-Pull" (SN2)	High (>95%)	Moderate risk; requires strict temperature control at 0 °C [2].

Experimental Workflow & Visualization

The following workflow illustrates the logical progression of the TMSBr/TFA cleavage process, designed to maximize deprotection yield while minimizing side reactions.

Figure 1: Workflow for TMSBr/TFA cleavage of Fmoc-Alg(Z)2-OH peptides.

Step-by-Step Protocol: TMSBr/Thioanisole/TFA Cleavage

This protocol is engineered as a self-validating system. By strictly controlling the order of addition and temperature, the generation of reactive byproducts is suppressed. The final LC-MS validation step ensures the integrity of the deprotection.

Materials & Reagents

• Peptidyl-resin containing Alg(Z)2 (approx. 200 mg)

• Trifluoroacetic acid (TFA, LC-MS grade)

• Trimethylsilyl bromide (TMSBr)

• Thioanisole

• 1,2-Ethanedithiol (EDT)

• m-Cresol

• Ice-cold Methyl tert-butyl ether (MTBE) or Diethyl ether

Step 1: Cocktail Preparation (Strictly at 0 °C)

Expertise Note: TMSBr is highly volatile and reacts exothermically with TFA. Mixing at room temperature will degrade the cocktail and lead to incomplete cleavage.

• In a highly ventilated fume hood, combine the following in a borosilicate glass vial:

  • 7.5 mL TFA

  • 1.17 mL Thioanisole

  • 0.50 mL EDT

  • 0.10 mL m-Cresol

• Submerge the vial in an ice bath and allow it to chill to 0 °C for 5 minutes.

• Slowly add 1.32 mL TMSBr dropwise to the chilled mixture. Swirl gently to homogenize [2].

Step 2: Resin Cleavage

• Pre-swell 200 mg of the dried peptidyl-resin in Dichloromethane (DCM) for 15 minutes. Drain the DCM completely using a sintered glass funnel.

• Transfer the swollen resin to a reaction vessel and immediately add the chilled TMSBr cleavage cocktail.

• Blanket the reaction vessel with a gentle stream of Nitrogen (N₂) gas to prevent atmospheric moisture from quenching the TMSBr.

• Remove the vessel from the ice bath and allow the reaction to proceed at room temperature (20–25 °C) for 1.5 to 2 hours .

Step 3: Isolation and Precipitation

• Filter the cleavage mixture through a sintered glass funnel into a clean 50 mL centrifuge tube.

• Wash the depleted resin twice with 2.0 mL of neat TFA and combine the filtrates.

• (Optional) Concentrate the combined filtrate to approximately 3–4 mL under a gentle stream of N₂.

• Add 30–40 mL of ice-cold MTBE or Diethyl ether dropwise to the filtrate to precipitate the crude peptide.

• Centrifuge at 3,000 × g for 5 minutes at 4 °C. Carefully decant the ether supernatant.

• Resuspend the peptide pellet in 20 mL of fresh ice-cold ether, vortex briefly, and centrifuge again. Repeat this wash step twice to thoroughly remove thioanisole and EDT.

• Dry the pellet under vacuum and lyophilize.

Step 4: Self-Validation via LC-MS

To validate the success of the protocol, analyze the crude lyophilized powder via LC-MS. The Z-group has a monoisotopic mass of 134.04 Da.

• Success: A single dominant peak corresponding to the theoretical [M+H]+ of the fully deprotected peptide.

• Incomplete Cleavage (Mono-Z): Observation of a peak at [M+H]++134 Da indicates that one Z-group remains.

• Incomplete Cleavage (Di-Z): Observation of a peak at [M+H]++268 Da indicates the Alg residue is fully protected. If +134 Da or +268 Da peaks are observed, the cleavage time in future iterations should be extended by 30 minutes, or the TMSBr concentration slightly increased.

References

• Yajima, H., et al. "Studies on Peptides. CLV. Evaluation of Trimethylsilyl Bromide as a Hard-Acid Deprotecting Reagent in Peptide Synthesis." Chemical and Pharmaceutical Bulletin, 1987.[Link]

Incorporating Fmoc-Alg(Z)2-OH into cyclic therapeutic peptides

Application Note: Strategic Incorporation of Fmoc-Alg(Z)2-OH in Cyclic Therapeutic Peptides

Introduction & Mechanistic Rationale

The development of cyclic therapeutic peptides often requires precise tuning of spatial geometry, receptor binding affinity, and proteolytic stability. Arginine (Arg) is a critical residue in many pharmacophores (e.g., RGD motifs, antimicrobial peptides, and cell-penetrating sequences) due to its positively charged guanidino group. However, the natural Arg side chain is highly flexible and highly susceptible to tryptic degradation.

To overcome these limitations, structural biologists frequently substitute Arg with its shortened homologue, (S)-2-amino-3-guanidinopropanoic acid , commonly abbreviated in literature as Agp and commercially designated in its protected form as Fmoc-Alg(Z)2-OH [1][2]. By reducing the aliphatic spacer from three methylenes to one, the guanidino group is brought closer to the peptide backbone. This rigidification has profound pharmacological benefits: it can extend the serum half-life of antimicrobial peptides from less than 1 hour to over 8 hours[3] and improve the proteolytic stability of VEGF-A165/NRP-1 complex inhibitors while maintaining low micromolar binding affinities[4].

The Challenge of Post-Cleavage Cyclization

Synthesizing cyclic peptides containing guanidino groups presents a significant chemical challenge. Standard Fmoc solid-phase peptide synthesis (SPPS) utilizes the Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl) group to protect Arg/Alg residues. However, Pbf is highly acid-labile and is removed during the 95% Trifluoroacetic Acid (TFA) cleavage step. If head-to-tail macrolactamization must be performed in solution after cleavage, the exposed, highly nucleophilic guanidino group will interfere with coupling reagents, leading to dead-end tetramethylguanidinium adducts and poor cyclization yields.

The di-Z Protection Advantage

Fmoc-Alg(Z)2-OH utilizes two benzyloxycarbonyl (Z) groups to mask the guanidino moiety. The mechanistic brilliance of this building block lies in its orthogonality to TFA . The di-Z protection is completely stable to 95% TFA. This allows the linear peptide to be cleaved from the resin and globally deprotected of standard tBu/Boc/Trt groups, while the Alg residue remains safely masked. The peptide can then undergo clean, high-yielding solution-phase macrolactamization, followed by a final catalytic hydrogenolysis to remove the Z groups.

Figure 1: Orthogonality logic tree justifying di-Z protection for solution-phase cyclization.

Quantitative Data & Reagent Selection

The choice of protecting group dictates the available synthetic routes. Table 1 summarizes the causality behind selecting di-Z protection for post-cleavage cyclization workflows.

Table 1: Comparison of Guanidine Protecting Groups for Post-Cleavage Cyclization

Protecting Group	Standard Cleavage Condition	Stability in 95% TFA	Suitability for Solution Cyclization
Pbf	95% TFA / Scavengers	Cleaved	Poor (Exposes nucleophilic guanidine)
Boc	95% TFA / Scavengers	Cleaved	Poor (Exposes nucleophilic guanidine)
di-Z	H₂, Pd/C or HF	Stable	Excellent (Guanidine remains masked)
NO₂	H₂, Pd/C or SnCl₂	Stable	Good (But requires harsher reduction)

Table 2: Pharmacological Impact of Alg (Agp) Substitution in Therapeutic Peptides

Peptide Class	Structural Modification	Biological Effect / Outcome	Reference
Antimicrobial (Sub3)	Arg → Alg (Agp)	Serum half-life increased from <1h to >8h.	[3]
VEGF-A165 Inhibitor	C-term Arg → Alg (Agp)	Retained low micromolar IC50; improved stability.	[4]
Helical Peptides	Arg → Alg (Agp)	Altered C-capping energetics; refined spatial probing.	[1]

Experimental Workflow & Protocols

The following protocol represents a self-validating system for the synthesis of a head-to-tail cyclic peptide containing an Alg residue.

Figure 2: Four-step workflow for the synthesis of cyclic Alg-containing peptides.

Step 3.1: Linear Solid-Phase Peptide Synthesis (SPPS)

• Resin Preparation: Swell 2-Chlorotrityl chloride (2-CTC) resin (0.5 mmol/g loading) in anhydrous Dichloromethane (DCM) for 30 minutes. 2-CTC is chosen to prevent C-terminal diketopiperazine formation during chain elongation.

• First Amino Acid Attachment: Load the C-terminal Fmoc-amino acid using 4.0 equivalents of DIPEA in DCM for 2 hours. Cap unreacted sites with DCM/MeOH/DIPEA (17:2:1).

• Chain Elongation: Perform standard Fmoc deprotection using 20% Piperidine in DMF (2 × 5 min).

• Alg Incorporation: Couple Fmoc-Alg(Z)2-OH (3.0 eq) using DIC (3.0 eq) and OxymaPure (3.0 eq) in DMF for 60 minutes. Causality: OxymaPure suppresses epimerization of the sterically hindered di-Z protected residue.

• N-Terminal Deprotection: Remove the final Fmoc group to leave a free N-terminus for subsequent cyclization.

Step 3.2: Cleavage and Global Deprotection (Excluding Z)

• Cleavage Cocktail: Treat the resin with a cocktail of 95% TFA, 2.5% Triisopropylsilane (TIPS), and 2.5% H₂O for 2 hours at room temperature.

• Causality & Validation: This step cleaves the peptide from the resin and removes all standard acid-labile protecting groups (tBu, Trt, Boc). Because the Z groups on the Alg residue are orthogonal to TFA, they remain perfectly intact.

• Isolation: Precipitate the linear peptide in cold diethyl ether, centrifuge, and lyophilize.

• Analytical Check: Verify the intermediate via LC-MS. The mass should correspond to the fully deprotected linear peptide + 268 Da (the mass of two Z groups).

Step 3.3: Solution-Phase Head-to-Tail Macrolactamization

• High-Dilution Setup: Dissolve the lyophilized linear peptide in anhydrous DMF to a final concentration of 1 mM . Causality: High dilution is thermodynamically required to favor intramolecular cyclization over intermolecular oligomerization.

• Activation: Add PyAOP (3.0 eq) and HOAt (3.0 eq), followed by DIPEA (6.0 eq).

• Causality of Reagent Choice: PyAOP is a phosphonium-based coupling reagent. Unlike uronium salts (e.g., HATU, HBTU), PyAOP does not react with the free N-terminus to form chain-terminating guanidinium byproducts.

• Reaction: Stir at room temperature for 12–16 hours. Monitor completion via the Kaiser test (should turn negative) and LC-MS (Expected ΔM = -18 Da for the loss of H₂O).

• Workup: Evaporate the DMF under reduced pressure and perform a brief aqueous wash to remove coupling salts.

Step 3.4: Global Deprotection of Z Groups (Hydrogenolysis)

• Reaction Setup: Dissolve the protected cyclic peptide in a mixture of Methanol/Acetic Acid (9:1).

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) catalyst (10% w/w relative to the peptide).

• Hydrogenation: Purge the reaction flask with Nitrogen, then introduce Hydrogen gas via a balloon. Stir vigorously at room temperature for 4–6 hours.

• Causality: Catalytic hydrogenolysis selectively cleaves the benzyloxycarbonyl (Z) groups without hydrolyzing the newly formed macrolactam backbone or affecting other residues (provided no Cys/Met residues are present, which can poison the Pd catalyst).

• Final Isolation: Filter the mixture through a Celite pad to remove the Pd/C catalyst. Concentrate the filtrate and purify the final cyclic Alg-peptide via preparative RP-HPLC.

Sources

• 1. Helix formation and capping energetics of arginine analogs with varying side chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tks | publisher, event organiser, media agency | Short arginine analogs: peptide synthesis and prediction of biological.. [teknoscienze.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Peptidomimetic inhibitors of the VEGF-A165/NRP-1 complex obtained by modification of the C-terminal arginine - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Application Note: Synthesis of Guanidino-Modified Peptides Using Fmoc-Alg(Z)2-OH

Executive Summary

Guanidino-modified peptides are highly sought after in modern drug development for their roles as cell-penetrating peptides (CPPs), integrin ligands (e.g., RGD mimetics), and protease inhibitors. While Arginine is the canonical guanidino amino acid, substituting it with shorter homologues like L-2-amino-3-guanidinopropionic acid (Alg, Guanidinoalanine) restricts side-chain conformational flexibility, which is often critical for optimizing target binding affinity.

This application note provides a comprehensive, self-validating framework for incorporating Fmoc-Alg(Z)2-OH into synthetic peptides. By utilizing bis-benzyloxycarbonyl (Z) protection on the guanidine moiety, chemists can achieve strict orthogonality during Solid-Phase Peptide Synthesis (SPPS), preventing catastrophic side reactions and enabling advanced downstream modifications such as fragment-based ligation or head-to-tail cyclization.

Mechanistic Rationale & Orthogonal Strategy

The "Why" Behind Bis-Z Protection

The guanidino group is exceptionally basic (pKa ~12.5) and highly nucleophilic. When synthesizing peptides with shortened arginine homologues like Alg (which possesses only one methylene group between the α-carbon and the guanidine moiety), the spatial proximity of the guanidino nitrogen to the α-carboxyl group creates a severe synthetic liability. During carboxyl activation, an unprotected or mono-protected guanidino group will rapidly undergo intramolecular nucleophilic attack on the activated carbonyl. This forms a stable 5-membered 2-iminoimidazolidin-4-one ring, resulting in a dead-end lactamization that terminates chain elongation[1].

Fmoc-Alg(Z)2-OH solves this through bis-Z protection . The two bulky, electron-withdrawing benzyloxycarbonyl groups completely mask both the basicity and nucleophilicity of the guanidine through steric hindrance and electron delocalization, ensuring successful intermolecular amide bond formation[1].

Orthogonality to TFA Cleavage

Standard guanidino protecting groups like Pbf or Pmc are highly acid-labile and are cleaved simultaneously with the peptide from the resin using Trifluoroacetic Acid (TFA)[2]. However, in complex syntheses requiring on-resin cyclization or the generation of protected peptide fragments, the guanidino group must remain masked during TFA cleavage. The Z group is completely stable to standard 95% TFA cleavage cocktails[3]. This unique orthogonality allows for the isolation of a Z-protected intermediate, which can only be globally deprotected via catalytic hydrogenation[4].

Fig 1. Mechanistic rationale for bis-Z protection to prevent intramolecular cyclization.

Quantitative Data & Optimization

Table 1: Protecting Group Orthogonality for Guanidino Amino Acids

Protecting Group	Stability to Piperidine (20%)	Stability to TFA (95%)	Cleavage Method	Primary Synthetic Use Case
Pbf / Pmc	Stable	Labile	TFA (Acidic)	Standard linear SPPS
Boc	Stable	Labile	TFA (Acidic)	Standard linear SPPS
Z (Bis-Z)	Stable	Stable	Hydrogenation	Fragment Synthesis / Cyclization

Table 2: Optimized Coupling Parameters for Fmoc-Alg(Z)2-OH

Parameter	Recommendation	Mechanistic Rationale
Reagents	HATU / DIPEA	High reactivity is required to overcome the steric bulk of the bis-Z protected side chain.
Equivalents	3.0 eq AA, 2.9 eq HATU, 6.0 eq DIPEA	Ensures complete acylation without excessive waste of the expensive unnatural amino acid.
Time	60 - 90 minutes	Extended coupling compensates for the reduced diffusion rate of the bulky Alg(Z)2 derivative.
Temperature	Room Temp (20-25°C)	Prevents epimerization that can occur at elevated temperatures with highly activated esters.

Self-Validating Experimental Protocols

The following workflow separates the synthesis into three distinct phases: Coupling, Orthogonal Cleavage, and Final Deprotection.

Fig 2. Orthogonal SPPS workflow utilizing Fmoc-Alg(Z)2-OH for guanidino-modified peptides.

Protocol 4.1: Coupling of Fmoc-Alg(Z)2-OH

• Resin Preparation: Swell the peptidyl-resin (e.g., Rink Amide or Wang) in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 5 min). Wash thoroughly with DMF (5 × 1 min).

  • Self-Validation: Monitor the dibenzofulvene-piperidine adduct release via UV absorbance at 301 nm to ensure complete deprotection[2].

• Activation: Dissolve Fmoc-Alg(Z)2-OH (3.0 eq) and HATU (2.9 eq) in a minimal volume of DMF. Add DIPEA (6.0 eq) to the solution, vortex for 1 minute to pre-activate, and add to the resin.

• Coupling: Agitate at room temperature for 60–90 minutes.

• Washing: Wash the resin with DMF (5 × 1 min).

  • Self-Validation: Perform a Kaiser (ninhydrin) test. Colorless/yellow resin beads indicate complete primary amine acylation; blue beads indicate incomplete coupling, necessitating a second coupling cycle.

Protocol 4.2: Global Cleavage and Z-Protected Intermediate Isolation

• Cleavage Cocktail: Treat the resin with a mixture of 95% TFA, 2.5% Triisopropylsilane (TIPS), and 2.5% H2O for 2 hours at room temperature[3].

• Precipitation: Filter the cleavage solution directly into cold diethyl ether (10 volumes) to precipitate the Z-protected peptide.

• Isolation: Centrifuge at 4000 rpm for 5 minutes, decant the supernatant, and wash the pellet twice with fresh cold ether.

• Drying: Lyophilize the crude peptide.

  • Self-Validation: Analyze the intermediate via LC-MS. The target mass must reflect the sequence molecular weight + 268 Da (accounting for the two intact Z groups, each adding a net 134 Da).

Protocol 4.3: Final Deprotection via Catalytic Transfer Hydrogenation (CTH)

Because standard hydrogen gas setups can be hazardous and cumbersome, Catalytic Transfer Hydrogenation (CTH) is the preferred method for removing Z groups from the cleaved peptide[4].

• Solubilization: Dissolve the Z-protected peptide intermediate in a 1:1 mixture of Methanol and DMF (approx. 5 mg/mL).

• Catalyst Addition: Add 10% Pd/C (equal to 10-20% of the total peptide weight) and ammonium formate (10 eq per Z group) to the solution[4].

• Reaction: Stir the suspension at room temperature for 2–4 hours under an inert atmosphere (N2).

• Filtration: Filter the mixture through a Celite pad to remove the Pd/C catalyst. Wash the pad with methanol.

• Purification: Concentrate the filtrate under reduced pressure and purify the fully deprotected Alg-peptide via preparative RP-HPLC.

  • Self-Validation: Final LC-MS must confirm the loss of 268 Da, yielding the exact mass of the fully deprotected target peptide.

References

• Peptide synthesis. Wikipedia.[Link]

• Protecting Groups for the Guanidino Function of Arginine. Thieme-connect.[Link]

• Catalytic Transfer Hydrogenation of Bifunctional Poly(ethylene glycol) Derivatives Using Palladium−Poly(ethylenimine) Catalyst. ACS Publications.[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. chempep.com [chempep.com]
• 3. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Preparation and Integration of Fmoc-Alg(Z)2-OH in Automated Peptide Synthesizers

Executive Summary

The synthesis of peptides containing short-chain arginine analogues is notoriously challenging due to the high propensity of these basic residues to undergo intramolecular cyclization during solid-phase peptide synthesis (SPPS)[1]. Fmoc-Alg(Z)2-OH (CAS 2044703-23-1), the Fmoc-protected derivative of α-L-guanidinopropionic acid (often abbreviated in literature as Agp), is a critical building block for introducing a one-carbon side-chain guanidino group[2],[3]. This application note details the mechanistic rationale, solution preparation, and automated coupling protocols required to successfully integrate Fmoc-Alg(Z)2-OH into complex peptide sequences while entirely suppressing lactamization.

Mechanistic Insights: The Lactamization Dilemma

In standard Fmoc SPPS, the guanidino group of arginine is typically protected by sulfonyl-based groups such as Pbf or Pmc, which are easily removed by trifluoroacetic acid (TFA)[4]. However, applying Pbf protection to short-chain analogues like α-L-guanidinopropionic acid (Alg/Agp) leads to catastrophic coupling failures[1].

The causality lies in the spatial proximity of the β-guanidino group to the α-carboxyl group. Upon activation of the α-carboxyl group (e.g., via DIC/Oxyma to form an active ester), the guanidino nitrogen acts as a potent internal nucleophile. Even when protected by a single sulfonyl group, the residual nucleophilicity is sufficient to drive a rapid intramolecular attack, forming a thermodynamically highly favored 5-membered lactam ring[1]. This cyclization consumes the activated amino acid, terminating chain elongation.

To circumvent this, Fmoc-Alg(Z)2-OH employs a bis-benzyloxycarbonyl (Z)2 protection strategy[2]. The dual urethane Z groups exert a massive electron-withdrawing effect, completely neutralizing the nucleophilicity of the guanidino nitrogens. This forces the reaction pathway exclusively toward the desired intermolecular attack by the resin-bound amine.

Figure 1: Mechanistic pathway showing how bis-Z protection prevents 5-membered lactam formation.

Preparation of Fmoc-Alg(Z)2-OH Solutions

Due to the bulky, hydrophobic nature of the Fmoc and bis-Z protecting groups (Molecular Weight: 664.70 g/mol ), Fmoc-Alg(Z)2-OH exhibits slower dissolution kinetics than standard amino acids. A self-validating preparation protocol ensures complete solvation, preventing synthesizer line clogs and ensuring accurate molar delivery.

Materials:

• Fmoc-Alg(Z)2-OH powder (High purity >99%)

• Peptide synthesis grade N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

Protocol (for 10 mL of 0.2 M solution):

• Gravimetric Addition: Weigh exactly 1.329 g of Fmoc-Alg(Z)2-OH into a clean, dry 15 mL centrifuge tube.

• Solvent Addition: Add 8.0 mL of NMP. NMP is preferred over DMF for this specific residue due to its superior disruption of hydrophobic packing.

• Agitation: Vortex vigorously for 60 seconds.

• Sonication (Crucial): Place the tube in an ultrasonic bath at room temperature for 3–5 minutes until the solution is optically clear. Do not exceed 30°C to prevent premature Fmoc degradation.

• Volume Adjustment: Bring the total volume to exactly 10.0 mL with NMP.

• Validation: Visually inspect against a dark background for undissolved micro-particulates. The solution must be perfectly transparent before loading into the automated synthesizer.

Automated SPPS Coupling Protocol

To further minimize any residual risk of side reactions, the automated coupling protocol must utilize in situ activation (zero pre-activation time).

• Reagent Delivery: Program the synthesizer to deliver the 0.2 M Fmoc-Alg(Z)2-OH solution, 0.5 M DIC (Diisopropylcarbodiimide), and 0.5 M OxymaPure simultaneously to the reaction vessel.

• Coupling Parameters:

  • Room Temperature Synthesis: 60–90 minutes.

  • Microwave-Assisted Synthesis: 50°C for 5 minutes. (Avoid higher temperatures like 75°C/90°C to preserve the integrity of the Z groups).

• Self-Validating QC Step: Following the coupling and subsequent wash steps, perform an automated or manual Kaiser test. A negative result (yellow) validates complete acylation. If slightly positive, perform a second coupling using HATU/DIPEA chemistry.

Post-Synthesis: Cleavage and Global Deprotection

A critical operational factor when using Fmoc-Alg(Z)2-OH is that Z groups are completely orthogonal to TFA [4]. Standard cleavage cocktails (e.g., 95% TFA, 2.5% TIS, 2.5% H2O) will cleave the peptide from the resin and remove Boc, tBu, and Trt groups, but the peptide will elute with the bis-Z groups still attached to the Alg residue.

Protocol for Global Deprotection:

• Resin Cleavage: Treat the resin with the standard TFA cocktail for 2 hours. Precipitate the Z-protected peptide in cold diethyl ether and lyophilize.

• Z-Group Removal (Catalytic Hydrogenation):

  • Dissolve the crude peptide in a 50:50 mixture of Methanol/Acetic Acid.

  • Add 10% Pd/C catalyst (10% w/w relative to the peptide).

  • Stir under a hydrogen atmosphere (1 atm via balloon) for 4–12 hours.

  • Filter through a Celite pad to remove the catalyst, concentrate, and purify via RP-HPLC.

  • Alternative: If the sequence lacks sensitive residues (e.g., Cys, Met, Trp), strong acid cleavage using TFMSA (Trifluoromethanesulfonic acid) or anhydrous HF can be employed directly on the resin.

Data Presentation: Structural Comparison & Lactamization Propensity

Arginine Analogue	Side-Chain Length	Lactam Ring Size	Lactamization Propensity	Required Protection
Arginine (Arg)	3 Carbons	7-Membered	Low	Pbf, Pmc
Homoarginine (hArg)	4 Carbons	8-Membered	Very Low	Pbf, Pmc
α-Amino-γ-guanidinobutyric acid (Agb)	2 Carbons	6-Membered	Moderate	Pbf, (Z)2
α-L-Guanidinopropionic acid (Alg/Agp)	1 Carbon	5-Membered	Extremely High	(Z)2

Table 1: Comparison of basic amino acid analogues, demonstrating the inverse relationship between side-chain length and lactamization propensity, dictating the necessity for bis-Z protection.

Sources

• 1. researchgate.net [researchgate.net]
• 2. nextsds.com [nextsds.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Leveraging Fmoc-Alg(Z)₂-OH for Advanced Structure-Activity Relationship (SAR) Studies

Introduction: The Central Role of Arginine and the Imperative for its Scrutiny in Drug Discovery

The arginine residue, with its distinctive guanidinium group, is a cornerstone of molecular recognition in biological systems. Its ability to engage in a network of hydrogen bonds, salt bridges, and cation-π interactions often renders it indispensable for the affinity and specificity of peptide-based therapeutics and probes.[1][2] Consequently, the exploration of the chemical space around this critical residue through structure-activity relationship (SAR) studies is a pivotal strategy in peptide drug development.[3][4] SAR investigations systematically substitute key residues to elucidate the structural determinants of biological activity, guiding the optimization of lead compounds towards enhanced potency, selectivity, and pharmacokinetic profiles.[5]

This application note provides a comprehensive guide to the utilization of Fmoc-Alg(Z)₂-OH, a di-benzyloxycarbonyl protected arginine derivative, in the solid-phase peptide synthesis (SPPS) of peptide libraries for SAR studies. The di-Z protection of the guanidino group offers a unique set of properties that can be advantageous in specific synthetic contexts, providing an alternative to more commonly used protecting groups like Pbf and Boc. We will delve into the rationale behind experimental choices, provide detailed, self-validating protocols, and present a systematic workflow for conducting SAR studies centered on arginine modification.

Fmoc-Alg(Z)₂-OH: A Chemist's Tool for Probing the Guanidino Group's Role

Fmoc-Alg(Z)₂-OH (Fmoc-N,N'-bis(benzyloxycarbonyl)-L-arginine) is an amino acid derivative where the two nitrogen atoms of the guanidino group are protected by benzyloxycarbonyl (Z) groups. This protection strategy imparts specific characteristics that are pertinent to SAR studies:

• Steric and Electronic Modulation: The two Z groups significantly alter the steric bulk and electronic distribution of the arginine side chain compared to its native, protonated form or when protected by other groups. This allows for the investigation of how these properties influence receptor binding or enzyme inhibition.

• Orthogonality in Complex Syntheses: The Z group is typically removed by hydrogenolysis, offering an orthogonal deprotection strategy in syntheses that employ acid-labile (e.g., Boc, tBu) and base-labile (Fmoc) protecting groups.[6][7][8] This can be particularly useful in the synthesis of complex peptides with multiple modification sites.

• Alternative to Acid-Labile Groups: In instances where repeated exposure to strong acids required for the removal of protecting groups like Pbf could be detrimental to the peptide, the milder conditions for Z-group removal present a viable alternative.

However, the use of Fmoc-Alg(Z)₂-OH also presents considerations, such as the need for catalytic transfer hydrogenation for deprotection, which may not be compatible with all peptide sequences or solid supports.

Below is a visual representation of the chemical structures of native Arginine and Fmoc-Alg(Z)₂-OH.

Caption: Chemical structures of native Arginine and Fmoc-Alg(Z)₂-OH.

Materials and Reagents

For the successful incorporation of Fmoc-Alg(Z)₂-OH into a peptide sequence and subsequent SAR studies, the following materials and reagents are typically required:

Category	Item	Supplier Examples	Notes
Amino Acids	Fmoc-Alg(Z)₂-OH	Chem-Impex, Advanced ChemTech	Ensure high purity.
Other Fmoc-protected amino acids	Various	As required by the peptide sequence.
Resins	Rink Amide MBHA resin	Various	For C-terminal amide peptides.
Wang resin	Various	For C-terminal acid peptides.
Coupling Reagents	HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)	Various
HOBt (Hydroxybenzotriazole)	Various
DIC (N,N'-Diisopropylcarbodiimide)	Various
Bases	DIPEA (N,N-Diisopropylethylamine)	Various	Re-distill for high-purity applications.
Piperidine	Various	For Fmoc deprotection.
Solvents	DMF (N,N-Dimethylformamide)	Various	Peptide synthesis grade.
DCM (Dichloromethane)	Various	Reagent grade.
Diethyl ether (cold)	Various	For peptide precipitation.
Cleavage and Deprotection	TFA (Trifluoroacetic acid)	Various	Reagent grade.
TIS (Triisopropylsilane)	Various	Scavenger.
DODT (3,6-Dioxa-1,8-octanedithiol)	Various	Scavenger.
Palladium on carbon (Pd/C)	Various	For hydrogenolysis of Z groups.
Ammonium formate	Various	Hydrogen donor for transfer hydrogenolysis.
Purification and Analysis	Acetonitrile (HPLC grade)	Various
Water (HPLC grade)	Various
Preparative and analytical HPLC columns (C18)	Various

Step-by-Step Protocols: Incorporation of Fmoc-Alg(Z)₂-OH via SPPS

The following protocols are designed for manual solid-phase peptide synthesis on a 0.1 mmol scale. Adjustments may be necessary for automated synthesizers.

Protocol 1: Resin Preparation and Swelling

• Resin Weighing: Place 0.1 mmol of the appropriate resin (e.g., Rink Amide MBHA for a C-terminal amide) in a fritted syringe reaction vessel.

• Swelling: Add 5 mL of DMF to the resin and allow it to swell for at least 30 minutes with occasional agitation. Drain the DMF.

• DCM Wash: Wash the resin with DCM (3 x 5 mL) to remove any impurities.

Protocol 2: Fmoc Deprotection

• Piperidine Treatment: Add 5 mL of 20% (v/v) piperidine in DMF to the resin. Agitate for 3 minutes. Drain the solution.

• Second Piperidine Treatment: Add another 5 mL of 20% (v/v) piperidine in DMF and agitate for 10 minutes.

• Washing: Drain the piperidine solution and wash the resin thoroughly with DMF (5 x 5 mL) and then DCM (3 x 5 mL) to ensure complete removal of piperidine and the dibenzofulvene-piperidine adduct.

Protocol 3: Coupling of Fmoc-Alg(Z)₂-OH

Rationale for Reagent Choice: The coupling of sterically hindered amino acids like Fmoc-Alg(Z)₂-OH can be challenging. The use of a uronium/aminium-based coupling reagent like HBTU in combination with HOBt is recommended to facilitate efficient amide bond formation and minimize racemization.[9]

• Activation Mixture Preparation: In a separate vial, dissolve Fmoc-Alg(Z)₂-OH (0.4 mmol, 4 eq.), HBTU (0.39 mmol, 3.9 eq.), and HOBt (0.4 mmol, 4 eq.) in 3 mL of DMF.

• Base Addition: Add DIPEA (0.8 mmol, 8 eq.) to the activation mixture and vortex for 1-2 minutes. The solution should change color, indicating activation.

• Coupling Reaction: Immediately add the activated amino acid solution to the deprotected resin. Agitate the reaction vessel for 2-4 hours at room temperature.

• Monitoring the Coupling: To ensure the reaction has gone to completion, a small sample of resin beads can be taken and subjected to a Kaiser test. A negative test (beads remain yellow) indicates complete coupling.

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin with DMF (5 x 5 mL) and DCM (3 x 5 mL).

Protocol 4: Peptide Cleavage and Side-Chain Deprotection (Excluding Z-groups)

• Final Fmoc Deprotection: Perform the final Fmoc deprotection as described in Protocol 2.

• Resin Washing and Drying: Wash the resin with DMF (3 x 5 mL), DCM (3 x 5 mL), and finally with methanol (2 x 5 mL). Dry the resin under a stream of nitrogen or in a vacuum desiccator.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of TFA/TIS/Water/DODT (92.5:2.5:2.5:2.5 v/v/v/v). Caution: TFA is highly corrosive and should be handled in a fume hood with appropriate personal protective equipment.

• Cleavage Reaction: Add 5 mL of the cleavage cocktail to the dried resin. Agitate at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the cleavage solution into a cold diethyl ether solution (40 mL). A white precipitate of the peptide should form.

• Peptide Isolation: Centrifuge the ether suspension to pellet the peptide. Decant the ether, and wash the peptide pellet with cold ether twice more.

• Drying: Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator. At this stage, the peptide is cleaved from the resin and all acid-labile side-chain protecting groups are removed, but the Z-groups on the arginine side chain remain.

Protocol 5: Deprotection of Benzyloxycarbonyl (Z) Groups

Rationale: Catalytic transfer hydrogenolysis using a palladium catalyst and a hydrogen donor like ammonium formate is a common and effective method for removing Z groups. This method is often milder than direct hydrogenation with H₂ gas.

• Peptide Dissolution: Dissolve the crude peptide (with Z-protected arginine) in a suitable solvent system, such as a mixture of methanol and water or acetic acid.

• Catalyst and Hydrogen Donor Addition: Add Pd/C (10% by weight of the peptide) and ammonium formate (10-20 equivalents) to the solution.

• Reaction: Stir the reaction mixture at room temperature. The progress of the deprotection can be monitored by HPLC or mass spectrometry. The reaction is typically complete within a few hours.

• Catalyst Removal: Once the reaction is complete, filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Solvent Removal: Remove the solvent from the filtrate under reduced pressure.

Protocol 6: Peptide Purification

• Dissolution: Dissolve the crude, fully deprotected peptide in a minimal amount of a suitable solvent (e.g., 50% acetonitrile/water with 0.1% TFA).

• HPLC Purification: Purify the peptide using preparative reverse-phase HPLC with a C18 column. A linear gradient of acetonitrile in water (both containing 0.1% TFA) is typically used for elution.

• Fraction Analysis: Analyze the collected fractions by analytical HPLC and/or mass spectrometry to identify those containing the pure peptide.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the final peptide as a fluffy white powder.

Workflow for a Structure-Activity Relationship (SAR) Study

The primary goal of this SAR study is to understand the importance of the guanidino group of a specific arginine residue in a bioactive peptide. This is achieved by systematically replacing the native arginine with Fmoc-Alg(Z)₂-OH and other analogs to create a focused peptide library.

Caption: Workflow for an SAR study utilizing Fmoc-Alg(Z)₂-OH.

Step 1: Library Design

Based on a known bioactive peptide, design a small, focused library of analogs where the target arginine residue is replaced with:

• The native L-arginine (Positive Control): To establish a baseline for activity.

• Alg(Z)₂: To assess the impact of a sterically bulky and electronically modified, yet still potentially hydrogen-bonding, side chain.

• Other non-proteinogenic amino acids:

  • Citrulline: To investigate the role of the guanidino group's charge, as citrulline is isosteric to arginine but neutral.

  • Ornithine: To evaluate the importance of the guanidino group itself, as ornithine has a primary amine at the end of the side chain.

  • N-methyl-arginine: To probe the hydrogen-bonding capacity of the guanidino group.

Step 2: Library Synthesis

Synthesize the designed peptide library using the SPPS protocols outlined above. The use of an automated peptide synthesizer can significantly expedite this process.

Step 3: Purification and Characterization

Each peptide analog should be purified by preparative HPLC to >95% purity. The identity of each peptide should be confirmed by mass spectrometry.

Step 4: Biological Screening

Screen the purified peptide library in a relevant biological assay to determine their activity (e.g., receptor binding affinity, enzyme inhibition, antimicrobial activity).

Step 5: Data Analysis and SAR Interpretation

Compile the biological activity data in a table for easy comparison.

Peptide Analog	Modification at Position X	Biological Activity (e.g., IC₅₀)	Interpretation
1 (Native)	L-Arginine	10 nM	Baseline activity.
2	Alg(Z)₂	500 nM	The bulky, protected guanidino group is detrimental to activity, suggesting a specific steric and electronic requirement at this position.
3	Citrulline	>10 µM	Loss of activity indicates that the positive charge of the guanidino group is essential for binding.
4	Ornithine	1 µM	Reduced activity suggests that the specific geometry and hydrogen-bonding capacity of the guanidino group are important, not just a positive charge.

Analyzing the data will reveal the structure-activity relationships. For example, a significant drop in activity upon replacement of arginine with citrulline would strongly suggest that the positive charge of the guanidinium group is crucial for the peptide's function.

Conclusion and Future Directions

Fmoc-Alg(Z)₂-OH is a valuable tool for medicinal chemists and peptide scientists conducting SAR studies. Its unique di-benzyloxycarbonyl protection scheme allows for the exploration of steric and electronic modifications at the critical arginine side chain. The orthogonal deprotection strategy provides flexibility in the synthesis of complex peptides. By systematically incorporating Fmoc-Alg(Z)₂-OH and other arginine analogs into a bioactive peptide, researchers can gain deep insights into the molecular determinants of its function, paving the way for the rational design of more potent and selective therapeutic agents. Future work could involve the development of novel protecting groups for the guanidino function that offer even greater orthogonality and milder deprotection conditions, further expanding the toolkit for peptide-based drug discovery.

References

• Almaliti, J., et al. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. ACS Omega, 9(4), 3997-4003. [Link][6][8][10]

• Synlett. (2024). Improved Synthesis of Sensitive Peptides via Fmoc Deprotection Approach. Synfacts, 20(04), 0379. [Link][7]

• PubMed. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. [Link][6][8][10]

• Sci-Hub. (2013). Effects of Arginine and Arginine Mimics on Antimicrobial Peptide Behavior. Biophysical Journal. [Link]

• IntechOpen. (2023). Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis. [Link]

• Guryanov, I., et al. (2020). Probing Guanidino Pendant or Bridged Groups in Cyclic Antimicrobial Peptides Derived from Temporin L: A Strategy to Improve Efficacy against Gram-Negative Bacteria. Journal of Medicinal Chemistry, 63(15), 8133-8147. [Link][11]

• Aapptec. Amino Acid Sidechain Deprotection. [Link]

• Aapptec. Amino Acid Derivatives for Peptide Synthesis. [Link][12]

• ACS Publications. (2022). Side-Chain Unprotected Fmoc-Arg/His/Tyr-OH Couplings and Their Application in Solid-Phase Peptide Synthesis through a Minimal-Protection/Green Chemistry Strategy. Organic Process Research & Development, 26(5), 1473-1484. [Link][13]

• MDPI. (2023). Synthesis of Novel Arginine Building Blocks with Increased Lipophilicity Compatible with Solid-Phase Peptide Synthesis. Molecules, 28(23), 7831. [Link][14]

• ResearchGate. (2024). Structure-Activity Relationship (SAR) Study of Rigid Guanidine and Guanidino-mimetic Analogues of the Neuropeptide FF Receptor Antagonist MES304. [Link][15]

• MDPI. (2020). Design, Screening, and Testing of Non-Rational Peptide Libraries with Antimicrobial Activity: In Silico and Experimental Approaches. International Journal of Molecular Sciences, 21(23), 9124. [Link]

• MDPI. (2020). Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis. Molecules, 25(12), 2928. [Link][16][17]

• JOVE. (2017). Modification and Functionalization of the Guanidine Group by Tailor-made Precursors. Journal of Visualized Experiments, (122), e55523. [Link][18]

• MDPI. (2012). Use of peptide libraries for identification and optimization of novel antimicrobial peptides. Antibiotics, 1(1), 1-18. [Link]

• Royal Society of Chemistry. (2016). A practical method for the synthesis of peptoids containing both lysine-type and arginine-type monomers. Organic & Biomolecular Chemistry, 14(3), 856-860. [Link]

• ACS Publications. (2004). Solid-Phase Synthesis of Arginine-Containing Peptides and Fluorogenic Substrates Using a Side-Chain Anchoring Approach. The Journal of Organic Chemistry, 69(24), 8347-8352. [Link]

• ResearchGate. (2026). Probing Guanidino Pendant or Bridged Groups in Cyclic Antimicrobial Peptides Derived from Temporin L: A Strategy to Improve Efficacy against Gram-Negative Bacteria. [Link][3]

• PLoS ONE. (2010). Serum Stabilities of Short Tryptophan- and Arginine-Rich Antimicrobial Peptide Analogs. PLoS ONE, 5(9), e12684. [Link][1][19]

• ACS Chemical Biology. (2014). Direct Arginine Modification in Native Peptides and Application to Chemical Probe Development. ACS Chemical Biology, 9(8), 1848-1853. [Link][20]

• Biochemistry. (2007). Synthesis of proteins containing modified arginine residues. Biochemistry, 46(15), 4465-4476. [Link][21]

• MDPI. (2022). Structure–Activity Relationship Studies of Substitutions of Cationic Amino Acid Residues on Antimicrobial Peptides. International Journal of Molecular Sciences, 24(1), 226. [Link][5]

• Royal Society of Chemistry. (2021). Successful development of a method for the incorporation of Fmoc-Arg(Pbf)-OH in solid-phase peptide synthesis using N-butylpyrrolidinone (NBP) as solvent. Green Chemistry, 23(1), 450-458. [Link][4]

• ACS Publications. (2023). Bicyclic Peptide Library Screening for the Identification of Gαi Protein Modulators. Journal of Medicinal Chemistry, 66(17), 12041-12050. [Link][22]

• Aapptec. (2011). A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach. Organic Letters, 13(21), 5740-5743. [Link][2]

• ChemRxiv. (2025). Addressing sustainability challenges in peptide synthesis with flow chemistry and machine learning. [Link]

• ACS Publications. (2024). Oligosarcosine Conjugation of Arginine-Rich Peptides Improves the Intracellular Delivery of Peptide/pDNA Complexes. ACS Biomaterials Science & Engineering, 10(1), 466-475. [Link][23]

• Bioconjugate Chemistry. (2010). Synthesis and Splice-Redirecting Activity of Branched, Arginine-Rich Peptide Dendrimer Conjugates of Peptide Nucleic Acid Oligonucleotides. Bioconjugate Chemistry, 21(10), 1836-1845. [Link][24]

• ResearchGate. (2025). An Efficient and Economical Method for the Preparation of Fmoc-Argω,ω′(Boc)2-OH. [Link][25]

Sources

• 1. Serum Stabilities of Short Tryptophan- and Arginine-Rich Antimicrobial Peptide Analogs | PLOS One [journals.plos.org]
• 2. A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Successful development of a method for the incorporation of Fmoc-Arg(Pbf)-OH in solid-phase peptide synthesis using N-butylpyrrolidinone (NBP) as solvent - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chempep.com [chempep.com]
• 10. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Probing Guanidino Pendant or Bridged Groups in Cyclic Antimicrobial Peptides Derived from Temporin L: A Strategy to Improve Efficacy against Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 12. peptide.com [peptide.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
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• 17. Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Modification and Functionalization of the Guanidine Group by Tailor-made Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 20. Direct Arginine Modification in Native Peptides and Application to Chemical Probe Development - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Synthesis of proteins containing modified arginine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 24. Synthesis and Splice-Redirecting Activity of Branched, Arginine-Rich Peptide Dendrimer Conjugates of Peptide Nucleic Acid Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting incomplete coupling of Fmoc-Alg(Z)2-OH in SPPS

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting advice and field-proven protocols for challenges encountered during the solid-phase peptide synthesis (SPPS) of peptides containing the sterically hindered amino acid, Fmoc-Alg(Z)₂-OH. We understand the unique difficulties posed by α,α-disubstituted amino acids and aim to provide you with the causal logic behind experimental choices to ensure your synthesis is a self-validating success.

Frequently Asked Questions (FAQs): Troubleshooting Incomplete Coupling

Q1: We are observing significant incomplete coupling of Fmoc-Alg(Z)₂-OH to our resin-bound peptide. A standard TBTU/DIPEA protocol that works for other amino acids is failing. What is the underlying cause?

A1: The primary reason for incomplete coupling of Fmoc-Alg(Z)₂-OH is severe steric hindrance. As an α,α-disubstituted amino acid, the presence of two side chains at the α-carbon dramatically shields the carboxylic acid group.[1][2] This steric bulk slows down the rate of acylation to a point where standard coupling protocols are often insufficient to drive the reaction to completion. The two benzyloxycarbonyl (Z) protecting groups on the side chains further contribute to this steric congestion. Standard carbodiimide reagents and even HOBt-based uronium reagents like TBTU can be too slow or form insufficiently reactive intermediates to overcome this steric barrier effectively.[3][4]

Q2: What are the immediate steps to improve the coupling efficiency for this difficult residue?

A2: When facing incomplete coupling of a sterically demanding residue like Fmoc-Alg(Z)₂-OH, a multi-faceted approach is recommended. You should consider enhancing the reactivity of the coupling reagents, optimizing reaction conditions, and ensuring the peptide-resin is in an ideal state for reaction.

• Switch to a More Potent Coupling Reagent: Move from standard reagents to more powerful aminium/uronium or phosphonium salts. Reagents like HATU , HCTU , or PyAOP are known to be more effective for hindered couplings as they form highly reactive activated esters.[3][5] For exceptionally challenging cases, converting the amino acid to its acyl fluoride using a reagent like TFFH can be a highly successful strategy.[3][5]

• Increase Reaction Time and/or Temperature: Steric hindrance dramatically slows reaction kinetics.[3] Extending the coupling time from a standard 1-2 hours to 4 hours, or even overnight, can be beneficial.[3] Additionally, performing the coupling at a moderately elevated temperature (e.g., 35-50°C) can provide the necessary energy to overcome the activation barrier.[6] Microwave-assisted solid-phase peptide synthesis (MA-SPPS) is particularly effective for driving difficult couplings to completion rapidly by utilizing controlled microwave heating.[3][7]

• Optimize Reagent Stoichiometry and Solvent: Increase the equivalents of the Fmoc-amino acid, coupling reagent, and base used. For difficult couplings, using 3-5 equivalents is common.[6] The choice of solvent is also critical for good solvation of the growing peptide chain. N-methylpyrrolidone (NMP) is often superior to Dimethylformamide (DMF) in this regard.[3] For sequences prone to aggregation, a solvent mixture such as DCM/DMF/NMP (1:1:1) can be advantageous.[3][8]

• Perform a Double Coupling: After the initial coupling reaction, wash the resin and repeat the coupling step with a fresh solution of the activated amino acid.[3][6] This gives a second opportunity for any unreacted N-terminal amines to be acylated.

Troubleshooting Workflow: From Problem to Solution

Below is a logical workflow to diagnose and resolve incomplete coupling of Fmoc-Alg(Z)₂-OH.

Caption: Troubleshooting workflow for incomplete coupling of sterically hindered amino acids.

Comparative Analysis of Coupling Reagents

The choice of coupling reagent is paramount for successfully incorporating Fmoc-Alg(Z)₂-OH. The following table summarizes the most effective options.

Coupling Reagent Class	Examples	Reactivity Level	Key Considerations
Aminium/Uronium Salts	HATU, HCTU, HBTU	High	HATU and HCTU are generally more reactive than HBTU and are highly recommended for hindered residues.[3] They form highly reactive OAt/OBt esters.
Phosphonium Salts	PyBOP, PyAOP	High	PyAOP is often more effective than PyBOP for difficult sequences.[4] These reagents are known for their rapid activation rates.
Immonium Salts	COMU	High	A modern, highly efficient reagent with safety advantages over HOBt/HOAt-based reagents.[5] Excellent for both conventional and microwave SPPS.
Fluorinating Agents	TFFH	Very High	Forms a highly reactive amino acid fluoride in situ. This is one of the most powerful methods for coupling α,α-disubstituted amino acids.[5]
Carbodiimides	DIC, DCC	Moderate	Generally insufficient for severely hindered couplings like Fmoc-Alg(Z)₂-OH and can lead to side reactions if not used with additives like Oxyma.[4]

Experimental Protocols

Protocol 1: High-Efficiency Coupling using HATU

This protocol is designed to maximize the coupling efficiency of Fmoc-Alg(Z)₂-OH.

Workflow Diagram

Caption: Step-by-step workflow for HATU-mediated coupling of a hindered amino acid.

Step-by-Step Methodology:

• Resin Preparation: Following standard Fmoc deprotection of the N-terminal amine on the resin-bound peptide, wash the resin thoroughly with NMP (3 x 1 min).

• Reagent Solution Preparation (Pre-activation):

  • In a separate vessel, dissolve Fmoc-Alg(Z)₂-OH (4 equivalents relative to resin loading) and HATU (3.9 equivalents) in NMP.

  • Add a non-nucleophilic base, such as Diisopropylethylamine (DIPEA) (8 equivalents).

  • Allow this pre-activation mixture to stand for 1-5 minutes.

• Coupling Reaction:

  • Add the activated amino acid solution to the reaction vessel containing the washed resin.

  • Agitate the mixture at room temperature for 2 hours. For enhanced efficiency, consider increasing the temperature to 40°C.

• Monitoring and Post-Coupling Wash:

  • Take a small sample of resin beads and perform a Kaiser test to check for the presence of free primary amines.[6]

  • If the test is negative (colorless or yellow beads), the coupling is complete. Wash the resin thoroughly with NMP (3 x 1 min) to prepare for the next cycle.

  • If the test is positive (blue beads), proceed to a second coupling.

• Second Coupling (if necessary):

  • Drain the reaction vessel and repeat steps 2 and 3 with a fresh solution of activated Fmoc-Alg(Z)₂-OH.

  • After the second coupling, wash the resin and perform another Kaiser test to confirm completion.

References

• . Organic & Biomolecular Chemistry.

• . Chemical & Pharmaceutical Bulletin.

• 3. BenchChem.

• 6. BenchChem.

• . Organic & Biomolecular Chemistry.

• . ResearchGate.

• . Bachem.

• . The Journal of Organic Chemistry.

• . ResearchGate.

• . Journal of Peptide Science.

• 9. BenchChem.

• . Sigma-Aldrich.

• . Molecules.

• . The Journal of Organic Chemistry.

• . ChemPep.

• . Chemistry Today.

• . ACS Chemical Biology.

• . Luxembourg Bio Technologies.

• . MilliporeSigma.

• . Journal of Peptide Science.

• 10. BenchChem.

• . ResearchGate.

• . PNAS.

• . AAPPTec.

• . IntechOpen.

Sources

• 1. Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Knowledge Center Archive - Bachem [bachem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Fmoc-Alg(Z)2-OH Activation &amp; Racemization

Welcome to the Technical Support Center. This guide is designed for peptide chemists, researchers, and drug development professionals facing epimerization issues during the solid-phase peptide synthesis (SPPS) of sequences containing Fmoc-Alg(Z)2-OH (also known as Fmoc-Agp(Z)2-OH, or α -amino- β -guanidinopropionic acid) [1].

Because this residue is a shortened homologue of arginine, the proximity of the strongly electron-withdrawing bis-Z-protected guanidino group to the α -carbon drastically increases the acidity of the α -proton. This makes it exceptionally prone to base-catalyzed racemization (direct enolization) during carboxyl activation.

Mechanistic Insight: Why Does Fmoc-Alg(Z)2-OH Racemize?

To solve the problem, we must first understand the causality. During standard SPPS activation (e.g., with HATU and DIEA), the carboxyl group of Fmoc-Alg(Z)2-OH is converted into a highly reactive ester. The presence of a strong, unhindered tertiary amine base (like DIEA, pKa ~10.1) facilitates the abstraction of the α -proton.

Because the β -position contains a bis-benzyloxycarbonyl (Z) protected guanidino moiety, the inductive electron-withdrawing effect stabilizes the resulting enolate. When the amine nucleophile from the resin attacks this planar enolate intermediate, it does so non-stereoselectively, resulting in a mixture of L- and D-diastereomers [3].

Figure 1: Base-catalyzed direct enolization pathway of activated Fmoc-Alg(Z)2-OH.

Troubleshooting FAQs

Q: I am seeing a double peak in my HPLC analysis after coupling Fmoc-Alg(Z)2-OH. What is happening? A: You are observing diastereomers. The second peak is the epimerized peptide containing the D-enantiomer of Alg. Because the side chain is so close to the α -carbon, standard uronium/aminium coupling conditions (HATU/DIEA) cause rapid α -proton abstraction before the coupling can complete.

Q: Which coupling reagents should I use to prevent this? A: You must eliminate strong bases. The gold standard for racemization-prone residues is base-free activation using N,N'-Diisopropylcarbodiimide (DIC) and OxymaPure [2]. Oxyma acts as a superior leaving group that accelerates aminolysis faster than enolization can occur, without requiring a tertiary amine.

Q: If I must use HATU or HCTU, what base should I use? A: Replace DIEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine) with 2,4,6-Collidine (TMP) . Collidine has a much lower basicity (pKa ~7.4) and high steric hindrance, which prevents it from abstracting the α -proton while still facilitating the formation of the active ester [3][4].

Q: Does pre-activation time matter? A: Yes. Zero pre-activation time is mandatory. Pre-activating Fmoc-Alg(Z)2-OH in the presence of a base gives the molecule time to enolize before it ever encounters the resin-bound amine. Add the amino acid and coupling reagent to the resin first, then add the base.

Figure 2: Decision tree for troubleshooting Fmoc-Alg(Z)2-OH racemization during SPPS.

Quantitative Data Summary

The table below summarizes the expected racemization levels of β -heteroatom/electron-withdrawing amino acids (like Alg, Cys, and His) under various coupling conditions.

Coupling Reagent	Additive	Base Used	Temperature	Expected Racemization	Recommendation
HATU (4 eq)	None	DIEA (8 eq)	Room Temp	High (15 - 40%)	❌ Do not use
HATU (4 eq)	None	NMM (8 eq)	Room Temp	Moderate (5 - 15%)	❌ Avoid
HATU (4 eq)	None	Collidine (8 eq)	Room Temp	Low (< 2%)	⚠️ Acceptable Alternative
DIC (4 eq)	HOBt (4 eq)	None	Room Temp	Low (< 3%)	⚠️ Acceptable Alternative
DIC (4 eq)	Oxyma (4 eq)	None	Room Temp	Negligible (< 0.5%)	✅ Highly Recommended

Self-Validating Experimental Protocols

To ensure scientific integrity, do not proceed blindly. Use the following optimized protocols, which include a self-validating micro-cleavage step to confirm stereochemical retention before continuing your synthesis.

Protocol A: Base-Free DIC/Oxyma Coupling (Gold Standard)

This method relies on the high reactivity of the Oxyma ester and the complete absence of base, shutting down the enolization pathway [2].

• Preparation: Dissolve 4.0 equivalents of Fmoc-Alg(Z)2-OH and 4.0 equivalents of OxymaPure in minimal DMF (to achieve a 0.1 M to 0.2 M concentration).

• Addition to Resin: Add the dissolved mixture directly to the swelled, deprotected peptide-resin.

• Activation: Add 4.0 equivalents of DIC directly to the reaction vessel. Do not pre-activate.

• Coupling: Agitate at room temperature (20-25°C) for 2 hours. Never use microwave heating for this specific residue.

• Washing: Wash the resin thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min).

• Validation (Micro-cleavage): Withdraw 2-3 mg of resin. Treat with 100 µL of TFA/TIS/H2O (95:2.5:2.5) for 1 hour. Precipitate with cold ether, centrifuge, dissolve in H2O/MeCN, and run an analytical HPLC (gradient 5-60% MeCN over 30 mins). Confirm the presence of a single sharp peak before proceeding to the next deprotection step.

Protocol B: HATU/Collidine Coupling (Alternative)

If your synthesizer is hard-plumbed for uronium salts and cannot easily accommodate DIC, use this sterically hindered base method [3][4].

• Preparation: Dissolve 4.0 equivalents of Fmoc-Alg(Z)2-OH and 4.0 equivalents of HATU in DMF.

• Resin Addition: Add the mixture to the peptide-resin.

• In-Situ Base Addition: Add 8.0 equivalents of 2,4,6-Collidine (TMP) directly to the reaction vessel. Crucial: Do not mix the base with the amino acid prior to adding to the resin.

• Coupling: Agitate at room temperature for 1.5 to 2 hours.

• Washing & Validation: Follow steps 5 and 6 from Protocol A to verify stereochemical integrity.

References

• NextSDS Database. "Fmoc-Alg(Z)2-OH — Chemical Substance Information (CAS 2044703-23-1)." NextSDS. Available at: [Link]

• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion." Chemistry–A European Journal, 2009.

• Han, Y., Albericio, F., & Barany, G. "Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis." The Journal of Organic Chemistry, 1997. Available at: [Link]

Technical Support Center: Optimizing Fmoc-Alg(Z)₂-OH Solubility

Welcome to the technical support center for advanced peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with Fmoc-Alg(Z)₂-OH in common solid-phase peptide synthesis (SPPS) solvents such as N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP). As a specialized amino acid derivative, understanding its unique properties is crucial for successful peptide elongation.

This document provides in-depth troubleshooting protocols and frequently asked questions to address specific solubility issues, ensuring the integrity and efficiency of your synthesis.

Understanding the Challenge: The Chemical Nature of Fmoc-Alg(Z)₂-OH

Fmoc-Alg(Z)₂-OH, or (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-((3,7-dioxo-1,9-diphenyl-2,8-dioxa-4,6-diazanonan-5-ylidene)amino)propanoic acid, is a structurally complex, non-proteinogenic amino acid derivative. Its solubility is governed by a balance of several factors:

• The Bulky Fmoc Group: The large, hydrophobic fluorenylmethyloxycarbonyl (Fmoc) protecting group significantly influences the molecule's solubility, generally favoring dissolution in polar aprotic solvents.[1][]

• Side-Chain Protection: The two benzyloxycarbonyl (Z) groups on the side chain contribute to the molecule's hydrophobicity and can impact its ability to form intermolecular hydrogen bonds.

• The Glutamic Acid Backbone: The inherent polarity of the glutamic acid core plays a role in its interaction with polar solvents.

Difficulties in dissolving Fmoc-Alg(Z)₂-OH can lead to incomplete acylation, resulting in deletion sequences and challenging purification steps.[1]

Troubleshooting Guide: Step-by-Step Solutions

This section addresses common solubility problems in a question-and-answer format, providing actionable protocols.

Question 1: My Fmoc-Alg(Z)₂-OH is not fully dissolving in DMF at room temperature. What should I do?

Answer: This is a frequent observation, often due to the high molecular weight and complex structure of the derivative. Here is a systematic approach to enhance solubility:

Protocol 1: Systematic Solubilization in DMF

• Initial Attempt: Begin by attempting to dissolve the Fmoc-Alg(Z)₂-OH in high-purity, amine-free DMF at your target concentration (e.g., 0.2 M) with vigorous vortexing for 2-3 minutes.

• Sonication: If dissolution is incomplete, place the vial in a sonicator bath at room temperature for 10-15 minutes. Sonication helps to break down aggregates and promote solvent interaction.[3]

• Gentle Warming: If solids persist, gently warm the solution to 30-40°C while stirring.[3] Avoid temperatures above 40°C to minimize the risk of premature Fmoc group cleavage.

• Solvent System Modification: If the above steps fail, consider a solvent mixture. The addition of a small percentage of a stronger solvent like NMP can be effective. Start with a 9:1 (v/v) DMF:NMP mixture.

Causality: The combination of mechanical agitation (vortexing, sonication) and a slight increase in thermal energy helps to overcome the activation energy required for the solute to interact with the solvent molecules. NMP is a more powerful solvent for many Fmoc-protected amino acids than DMF and can disrupt intermolecular forces that hinder dissolution.[3]

Question 2: I've managed to dissolve the Fmoc-Alg(Z)₂-OH, but it precipitates upon addition to the reaction vessel. How can I prevent this?

Answer: Precipitation during the coupling reaction often points to on-resin aggregation.[3] The growing peptide chain can adopt secondary structures that are poorly solvated, leading to the precipitation of the incoming activated amino acid.

Protocol 2: Mitigating On-Resin Precipitation

• Pre-swell the Resin: Ensure the resin is adequately swollen in the reaction solvent before adding the activated amino acid solution.

• Use of Chaotropic Agents: The addition of a chaotropic salt, such as lithium chloride (LiCl) at a final concentration of 0.5 M to 1 M in the coupling reaction, can disrupt the hydrogen bonding networks responsible for aggregation.[3]

• Elevated Temperature Coupling: Performing the coupling at a slightly elevated temperature (e.g., 40°C) can improve both the solubility of the incoming amino acid and the kinetics of the coupling reaction.[3]

Causality: Chaotropic agents disrupt the structure of water and reduce the hydrophobic effect, thereby interfering with the intermolecular forces that cause aggregation. Increased temperature provides the necessary energy to break up aggregates and enhances the rate of the desired coupling reaction over the rate of aggregation.

Frequently Asked Questions (FAQs)

Q1: Is NMP a better solvent choice than DMF for Fmoc-Alg(Z)₂-OH?

A1: Generally, NMP is considered a stronger solvent for many Fmoc-protected amino acids compared to DMF.[3] However, the choice can be sequence-dependent. It is advisable to perform a small-scale solubility test with both solvents if you consistently face issues with DMF.

Q2: What is the maximum recommended concentration for Fmoc-Alg(Z)₂-OH in DMF or NMP?

A2: While a standard concentration for many Fmoc-amino acids in SPPS is 0.2 M, for a complex derivative like Fmoc-Alg(Z)₂-OH, starting at a lower concentration, such as 0.1 M or 0.15 M, may be necessary to achieve complete dissolution, especially if issues persist.[4]

Q3: Can the purity of the solvent affect the solubility of Fmoc-Alg(Z)₂-OH?

A3: Absolutely. The presence of impurities, particularly water or amines (from DMF degradation), can significantly impact solubility and reaction outcomes. Always use high-purity, peptide-synthesis-grade solvents.

Q4: How should I store Fmoc-Alg(Z)₂-OH to maintain its integrity and solubility?

A4: Store Fmoc-Alg(Z)₂-OH at ≤ -10°C in a desiccated environment.[5] Moisture and elevated temperatures can lead to degradation of the Fmoc group, which can affect its solubility and reactivity.[]

Visualizing the Workflow

Troubleshooting Solubility Issues: A Decision Tree

The following diagram outlines a logical workflow for addressing solubility challenges with Fmoc-Alg(Z)₂-OH.

Caption: A decision tree for troubleshooting Fmoc-Alg(Z)₂-OH solubility.

Quantitative Data Summary

Parameter	Recommended Value	Notes
Initial Concentration	0.1 - 0.2 M	Start with a lower concentration if solubility is a known issue.[4]
Warming Temperature	30 - 40°C	Avoid exceeding 40°C to prevent Fmoc deprotection.[3]
Sonication Time	10 - 15 minutes	Use a sonicator bath with temperature control if available.[3]
LiCl Concentration	0.5 - 1 M	Add to the coupling reaction to disrupt aggregation.[3]
Storage Temperature	≤ -10°C	Keep desiccated to prevent degradation.[5]

References

• An In-depth Technical Guide to the Solubility and Stability of Fmoc-D-Abu-OH - Benchchem. (n.d.).
• Fmoc-Arg(Z)2-OH (asymmetric) - Chem-Impex. (n.d.).
• Addressing solubility issues of Fmoc-Gly-DL-Ala in synthesis - Benchchem. (n.d.).
• Why Fmoc-Protected Amino Acids Dominate SPPS? - BOC Sciences. (n.d.).
• Greening the synthesis of peptide therapeutics: an industrial perspective - RSC Publishing. (2020, November 24).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Greening the synthesis of peptide therapeutics: an industrial perspective - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07204D [pubs.rsc.org]
• 5. chemimpex.com [chemimpex.com]

Technical Support Center: Resolving Incomplete Z-Group Deprotection in Fmoc-Alg(Z)₂-OH Peptides

Welcome to the technical support center for troubleshooting challenges in solid-phase peptide synthesis (SPPS). This guide is specifically designed for researchers, scientists, and drug development professionals who are encountering difficulties with the deprotection of the benzyloxycarbonyl (Z) group, particularly in the context of peptides containing the Fmoc-Alg(Z)₂-OH residue. Here, we provide in-depth, experience-driven insights and actionable protocols to diagnose and resolve incomplete Z-group deprotection, ensuring the successful synthesis of your target peptide.

Introduction to the Challenge

The benzyloxycarbonyl (Z or Cbz) group is a widely used amine protecting group in peptide synthesis due to its stability under various conditions.[1][2] It is most commonly removed by catalytic hydrogenolysis.[1][3] The specialized amino acid derivative, Fmoc-Alg(Z)₂-OH, incorporates two Z-groups, which can present unique challenges during the deprotection step.[4] Incomplete removal of these Z-groups can lead to a heterogeneous final product, complicating purification and compromising the yield and purity of the desired peptide. This guide will walk you through a systematic approach to troubleshooting and resolving this critical issue.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the Z-group deprotection of Fmoc-Alg(Z)₂-OH containing peptides in a question-and-answer format.

Q1: What are the typical signs of incomplete Z-group deprotection in my peptide?

A1: Incomplete Z-group deprotection manifests as a mixture of the fully deprotected peptide and one or more partially protected species. The most common indicators are:

• Chromatographic Analysis (RP-HPLC): The appearance of multiple, closely eluting peaks in the chromatogram of the crude peptide is a primary sign.[5][6] The partially protected peptides are typically more hydrophobic and will have longer retention times than the fully deprotected target peptide.

• Mass Spectrometry (MS): Mass analysis will show the expected mass of the target peptide alongside additional masses corresponding to the peptide with one or more Z-groups still attached.[7] The mass of a single Z-group is 134.13 g/mol .

• Low Yield of Target Peptide: If the yield of your purified peptide is significantly lower than expected, incomplete deprotection during the synthesis process could be a contributing factor.[1]

Q2: I've confirmed incomplete deprotection. What are the most likely causes?

A2: Several factors can contribute to incomplete Z-group removal. These often relate to the catalyst, hydrogen source, or the peptide sequence itself.

• Catalyst Inactivation: The Palladium on Carbon (Pd/C) catalyst can be poisoned by sulfur-containing residues (methionine and cysteine) or impurities. The catalyst may also lose activity over time or if not stored properly.

• Insufficient Hydrogen Source: In catalytic hydrogenolysis, an inadequate supply of hydrogen gas or an insufficient amount of a hydrogen donor in transfer hydrogenation will lead to an incomplete reaction.[3]

• Steric Hindrance: The peptide's sequence and secondary structure can physically block the catalyst from accessing the Z-groups.[5] This is particularly relevant for long or aggregation-prone peptides.[8]

• Reaction Conditions: Suboptimal temperature, pressure, solvent, or reaction time can all negatively impact the efficiency of the deprotection.

Q3: How can I optimize my catalytic hydrogenolysis protocol for complete Z-group removal?

A3: Optimizing your hydrogenolysis protocol involves systematically evaluating and adjusting key parameters.

Parameter	Standard Condition	Optimization Strategy	Rationale
Catalyst	10% Pd/C	Use a fresh, high-quality catalyst. Increase catalyst loading (e.g., from 1:1 to 2:1 weight ratio of catalyst to peptide-resin).	Ensures high catalytic activity. A higher catalyst concentration can overcome minor inhibition and increase reaction rate.
Hydrogen Source	H₂ gas (balloon or pressure vessel)	Ensure a continuous and adequate supply of H₂. For transfer hydrogenation, use a fresh hydrogen donor like ammonium formate or 1,4-cyclohexadiene in excess.	A sufficient hydrogen source is critical for the reductive cleavage of the C-O bond in the Z-group.[3]
Solvent	Methanol, Acetic Acid	Use a solvent system that promotes both peptide solubility and catalyst activity. A common system is acetic acid or a mixture of methanol and acetic acid.	Acetic acid can help to disrupt peptide aggregation and maintain an acidic environment which can be beneficial for the reaction.
Temperature & Pressure	Room Temperature, Atmospheric Pressure	Gradually increase the temperature (e.g., to 40-50 °C) and/or pressure (if using a pressure vessel) to enhance reaction kinetics.[9]	Increased temperature and pressure can improve reaction rates, but should be done cautiously to avoid side reactions.
Reaction Time	2-4 hours	Extend the reaction time and monitor progress by taking small aliquots for HPLC-MS analysis.	Some sequences may require longer reaction times for complete deprotection due to steric hindrance or other factors.

Q4: Are there alternative methods to remove Z-groups if catalytic hydrogenolysis is ineffective?

A4: Yes, while catalytic hydrogenolysis is the most common method, other chemical cleavage techniques can be employed, although they often involve harsher conditions.[10]

• Strong Acids: A solution of hydrogen bromide (HBr) in acetic acid can cleave Z-groups.[11] However, this method is harsh and can lead to side reactions or cleavage of other acid-labile protecting groups.

• Lewis Acids: A combination of a Lewis acid like aluminum chloride (AlCl₃) in hexafluoroisopropanol (HFIP) has been shown to be effective for N-Cbz deprotection.[12]

It is crucial to consider the orthogonality of these methods with other protecting groups present in your peptide to avoid unintended deprotection.[2]

Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments related to Z-group deprotection.

Protocol 1: Standard Catalytic Hydrogenolysis for Z-Group Deprotection

This protocol describes a standard procedure for the removal of Z-groups from a peptide attached to a solid support.

• Resin Preparation: Swell the peptide-resin in a suitable solvent like methanol or acetic acid in a round-bottom flask.

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) catalyst to the resin slurry. A typical ratio is 1:1 by weight of catalyst to peptide-resin.

• Hydrogenation:

  • Using H₂ gas: Secure a balloon filled with hydrogen gas to the flask or connect it to a hydrogenator. Apply a vacuum to the flask and then backfill with hydrogen. Repeat this cycle 3-5 times to ensure an inert atmosphere. Maintain a positive pressure of hydrogen throughout the reaction.

  • Using Transfer Hydrogenation: Add a hydrogen donor, such as ammonium formate (in 5-10 fold molar excess relative to the Z-groups), to the reaction mixture.

• Reaction: Stir the reaction mixture vigorously at room temperature for 2-4 hours.

• Monitoring: To monitor the reaction, carefully withdraw a small aliquot of the supernatant (or a few resin beads for a test cleavage), filter it through celite to remove the catalyst, and analyze by RP-HPLC and MS.

• Work-up: Once the reaction is complete, filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. Wash the celite pad with the reaction solvent to recover any adsorbed product.

• Peptide Cleavage and Purification: Proceed with the standard cleavage of the peptide from the resin and subsequent purification by RP-HPLC.[13]

Protocol 2: Analytical Verification of Deprotection by RP-HPLC and MS

This protocol outlines the analysis of the crude peptide to assess the completeness of Z-group deprotection.

• Sample Preparation: After cleavage from the resin, dissolve a small amount of the crude peptide in a suitable solvent, typically a mixture of acetonitrile and water with 0.1% trifluoroacetic acid (TFA).[14]

• RP-HPLC Analysis:

  • Inject the sample onto a C18 reversed-phase HPLC column.

  • Run a gradient of increasing acetonitrile concentration (e.g., 5% to 95% over 30 minutes) to elute the peptides.

  • Monitor the elution profile at a wavelength of 214 nm or 280 nm.

• Mass Spectrometry (MS) Analysis:

  • Couple the HPLC system to a mass spectrometer to obtain the mass of the eluting peaks.

  • Analyze the mass spectrum to identify the molecular weights of the components in the crude product. Compare the observed masses with the theoretical masses of the fully deprotected peptide and any potential partially protected species.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting incomplete Z-group deprotection.

Caption: Troubleshooting workflow for incomplete Z-group deprotection.

References

• Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Biotage. [Link]

• Al Musaimi, O., et al. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. ACS Omega. [Link]

• AAPPTEC. Guide to Solid Phase Peptide Synthesis. AAPPTEC. [Link]

• Al Musaimi, O., et al. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z‐Arg-Lys. eScholarship. [Link]

• Al Musaimi, O., et al. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. ResearchGate. [Link]

• Total Synthesis. (2024, January 5). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Al Musaimi, O., et al. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. PubMed. [Link]

• Larsen, B. D., & Holm, A. (1994). Incomplete Fmoc deprotection in solid-phase synthesis of peptides. International Journal of Peptide and Protein Research. [Link]

• de la Torre, B. G., & Albericio, F. (2020). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Molecules. [Link]

• CSBio. A Practical Guide to Solid Phase Peptide Synthesis (SPPS). CSBio. [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• Almac. Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Almac. [Link]

• Agilent. Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Agilent. [Link]

• Kunkes, E. L., et al. (2011). Selective Hydrogenolysis of Polyols and Cyclic Ethers over Bifunctional Surface Sites on Rhodium Rhenium Catalysts. Journal of the American Chemical Society. [Link]

• Kunkes, E. L., et al. (2021). Selective Hydrogenolysis of Polyols and Cyclic Ethers over Bifunctional Surface Sites on Rhodium–Rhenium Catalysts. Journal of the American Chemical Society. [Link]

• Fields, G. B., & Noble, R. L. (1990). Methods for Removing the Fmoc Group. In Solid Phase Peptide Synthesis (pp. 13-27). Humana Press. [Link]

• Next Peptide. 2044703-23-1 | Fmoc-Alg(Z)2-OH. Next Peptide. [Link]

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• Ghorai, P., & Scattolin, T. (2024). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. The Journal of Organic Chemistry. [Link]

• Al Musaimi, O., et al. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. PMC. [Link]

• Google Patents. (2021). Process for the manufacture of degarelix and its intermediates.

• Peptides. Fmoc-L-Gla(OtBu)2-OH[111662-64-7]. Peptides. [Link]

• Wang, Y., et al. (2023). Controlling the selectivity of the hydrogenolysis of polyamides catalysed by ceria-supported metal nanoparticles. Nature Catalysis. [Link]

• van der Wiel, J. A., et al. (2022). Short reaction times for hydrogenolysis of polyolefins by overcoming mass transfer limitations. Reaction Chemistry & Engineering. [Link]

• ResearchGate. Chemical structure of the Fmoc‐γ2,2‐OH and definition of the backbone torsion angles. ResearchGate. [Link]

• Corrigan, N., et al. (2026, March 13). Selective Electrochemical End‐Group Removal Enhances Polymer Thermal Stability. Angewandte Chemie International Edition. [Link]

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Reference Data & Comparative Studies

A Technical Guide to Arginine Side-Chain Protection: A Comparative Analysis of Fmoc-Alg(Z)₂-OH and Fmoc-Alg(Boc)₂-OH in Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the incorporation of arginine represents a significant and often recurring challenge. The nucleophilic nature of its guanidino side chain necessitates robust protection to prevent undesirable side reactions, ensuring the integrity and purity of the final peptide product. The choice of protecting group for arginine is a critical decision that profoundly influences coupling efficiency, byproduct formation, and the final deprotection strategy.

This guide provides an in-depth technical comparison of two commonly utilized Nα-Fmoc-protected arginine derivatives: Fmoc-Alg(Z)₂-OH and Fmoc-Alg(Boc)₂-OH . We will delve into the chemical rationale behind each protecting group strategy, present available data on their performance, and provide detailed experimental protocols to assist you in making an informed decision for your specific synthetic needs.

The Arginine Conundrum in Fmoc-SPPS

The guanidino group of arginine is strongly basic (pKa ≈ 12.5) and, if left unprotected, can lead to several deleterious side reactions during peptide synthesis. These include, but are not limited to:

• δ-Lactam Formation: Intramolecular cyclization of an activated arginine residue, leading to chain termination.

• Guanidinylation: Transfer of the guanidino group to other nucleophilic side chains, such as the indole ring of tryptophan.

• Ornithine Formation: Partial cleavage of the guanidinium group during final deprotection, resulting in the formation of ornithine residues.[1]

To mitigate these issues, the guanidino group is typically protected with a group that is stable throughout the synthesis and can be removed during the final cleavage from the resin. The choice of this "permanent" protecting group is where Fmoc-Alg(Z)₂-OH and Fmoc-Alg(Boc)₂-OH diverge.

Chemical Structures and Protection Strategies

A visual representation of the two molecules highlights the key difference in their side-chain protection.

Figure 1: Structural comparison of Fmoc-Alg(Z)₂-OH and Fmoc-Alg(Boc)₂-OH.

• Fmoc-Alg(Z)₂-OH utilizes two benzyloxycarbonyl (Z or Cbz) groups to protect the guanidino function. The Z group is a well-established protecting group in peptide chemistry, known for its stability.[2]

• Fmoc-Alg(Boc)₂-OH employs two tert-butyloxycarbonyl (Boc) groups for side-chain protection. The Boc group is also widely used, particularly for α-amino protection in Boc-SPPS, but its application to the arginine side chain in Fmoc-SPPS presents specific challenges.

Performance Comparison: Stability, Coupling, and Side Reactions

While direct, quantitative head-to-head comparative studies are limited in the literature, a clear picture of the relative performance of these two derivatives can be assembled from existing data on the individual protecting groups and their behavior in SPPS.

Feature	Fmoc-Alg(Z)₂-OH	Fmoc-Alg(Boc)₂-OH
Stability in Solution	Generally high stability. The Z group is robust under standard SPPS conditions.	Exhibits some degradation in common SPPS solvents like DMF and NBP over time.[3]
δ-Lactam Formation	Less prone to δ-lactam formation due to the electron-withdrawing nature of the Z groups, which reduces the nucleophilicity of the guanidino group.	Highly prone to δ-lactam formation upon activation, leading to chain termination and reduced coupling efficiency.[3]
Coupling Efficiency	Generally good, with the potential for efficient incorporation into peptide chains.[2]	Can be problematic due to the high propensity for δ-lactam formation, which consumes the activated amino acid.[3]
Ornithine Formation	Less likely to form ornithine during final deprotection if appropriate hydrogenation conditions are used.	Can be a concern depending on the final cleavage conditions.
Deprotection Method	Catalytic transfer hydrogenation (e.g., H₂/Pd, formic acid, or ammonium formate).[1][4]	Strong acidolysis (e.g., TFA), typically concurrent with cleavage from the resin.
Orthogonality	Fully orthogonal to the acid-labile side-chain protecting groups (e.g., tBu, Trt) used in Fmoc-SPPS.	The Boc side-chain protection is removed by the same reagent (TFA) as other acid-labile protecting groups.

In-Depth Analysis of Performance Characteristics

The Challenge of δ-Lactam Formation with Fmoc-Alg(Boc)₂-OH

The most significant drawback of using Fmoc-Alg(Boc)₂-OH is its high propensity to form a stable six-membered δ-lactam upon activation of the carboxyl group. This intramolecular cyclization effectively terminates the peptide chain, leading to truncated sequences and a lower yield of the desired full-length peptide.[3] Studies have shown that bis-Boc protection renders the guanidino group sufficiently nucleophilic to readily attack the activated carboxylate.[3]

Figure 2: Competing pathways of activated Fmoc-Arg(Boc)₂-OH.

The Stability and Reliability of Fmoc-Alg(Z)₂-OH

In contrast, the use of two electron-withdrawing benzyloxycarbonyl (Z) groups on the guanidino side chain in Fmoc-Alg(Z)₂-OH significantly reduces its nucleophilicity. This electronic effect suppresses the intramolecular cyclization, thereby minimizing δ-lactam formation and favoring the desired intermolecular coupling reaction. This leads to higher coupling efficiencies and a cleaner crude product. The Z group is also known for its high stability throughout the various steps of Fmoc-SPPS.[2]

Deprotection Strategies: A Key Differentiator

The choice between Z and Boc protection for the arginine side chain has significant implications for the final deprotection step.

Deprotection of Arg(Boc)₂

The Boc groups on the arginine side chain are removed under the same conditions as most other acid-labile side-chain protecting groups in Fmoc-SPPS, namely treatment with a strong acid cocktail, typically containing trifluoroacetic acid (TFA). This is convenient as it is a one-step process along with cleavage from the resin.

Deprotection of Arg(Z)₂

The Z groups are stable to TFA and require a separate deprotection step, typically performed after cleavage from the resin. The most common method for Z group removal is catalytic transfer hydrogenation .[1][4] This method offers several advantages:

• Mild Conditions: Avoids the use of strong, corrosive acids like HF.

• High Efficiency: The reaction is often rapid and clean.[1]

• Orthogonality: It is orthogonal to most other protecting groups used in Fmoc-SPPS.

However, it is important to note that the catalyst (e.g., palladium on carbon) can be poisoned by sulfur-containing residues like cysteine and methionine. In such cases, careful selection of the catalyst and reaction conditions is necessary.

An Alternative Approach: Minimal Protection with Fmoc-Arg(HCl)-OH

Recent research has highlighted a "minimal-protection" strategy for arginine incorporation using Fmoc-Arg(HCl)-OH .[5] In this approach, the guanidino group is protonated as a hydrochloride salt, which effectively reduces its nucleophilicity and suppresses lactam formation during coupling. This method has shown promise in achieving efficient coupling without the need for bulky side-chain protecting groups, thus improving the atom economy of the synthesis.[5]

Experimental Protocols

Protocol 1: General Coupling of Fmoc-Protected Arginine Derivatives

This protocol provides a general guideline for the coupling of either Fmoc-Alg(Z)₂-OH or Fmoc-Alg(Boc)₂-OH.

Materials:

• Fmoc-protected arginine derivative (3-5 equivalents)

• Peptide-resin with a free N-terminal amine

• Coupling reagent (e.g., HBTU, HATU, or DIC/Oxyma) (3-5 equivalents)

• Base (e.g., DIPEA or Collidine) (6-10 equivalents)

• DMF or NMP (Peptide synthesis grade)

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF or NMP for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 minutes) to remove the N-terminal Fmoc group.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Activation: In a separate vessel, dissolve the Fmoc-protected arginine derivative and the coupling agent in DMF/NMP. Add the base and allow the activation to proceed for a few minutes.

• Coupling: Add the activated amino acid solution to the resin and agitate for 1-2 hours.

• Monitoring: Perform a Kaiser test to monitor the completion of the coupling reaction. If the test is positive (indicating free amines), repeat the coupling step.

• Washing: Wash the resin with DMF (3 times) and DCM (3 times).

Protocol 2: Deprotection of Arg(Z)₂ by Catalytic Transfer Hydrogenation

This protocol describes the removal of the Z protecting groups from a cleaved and purified peptide.

Materials:

• Z-protected peptide

• Palladium on carbon (10% Pd/C)

• Hydrogen donor (e.g., formic acid or ammonium formate)

• Solvent (e.g., methanol, acetic acid, or a mixture)

Procedure:

• Dissolution: Dissolve the Z-protected peptide in a suitable solvent.

• Catalyst Addition: Add 10% Pd/C to the solution (typically 10-20% by weight of the peptide).

• Hydrogen Donor Addition: Add the hydrogen donor (e.g., a large excess of formic acid or ammonium formate).

• Reaction: Stir the reaction mixture at room temperature. The reaction is typically complete within 1-3 hours.

• Monitoring: Monitor the reaction progress by HPLC or mass spectrometry.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Isolation: Remove the solvent under reduced pressure and lyophilize the product from an appropriate solvent system.

Conclusion and Recommendations

The choice between Fmoc-Alg(Z)₂-OH and Fmoc-Alg(Boc)₂-OH for the incorporation of arginine in Fmoc-SPPS is a critical one, with significant consequences for the success of the synthesis.

• Fmoc-Alg(Boc)₂-OH should be used with caution due to its high propensity for δ-lactam formation , which can lead to truncated peptides and lower yields. Its use may be considered for short, non-critical sequences where optimization of coupling conditions can be thoroughly performed.

• Fmoc-Alg(Z)₂-OH represents a more robust and reliable option. The electron-withdrawing nature of the Z protecting groups effectively suppresses δ-lactam formation, leading to cleaner synthesis and higher yields. While it requires a separate deprotection step via catalytic transfer hydrogenation, this method is generally mild and efficient.

For researchers seeking to synthesize complex, arginine-rich peptides, Fmoc-Alg(Z)₂-OH is the recommended choice due to its superior performance in preventing side reactions during coupling. The minimal-protection strategy using Fmoc-Arg(HCl)-OH also presents a compelling and increasingly popular alternative that aligns with the principles of green chemistry.

Ultimately, the optimal choice will depend on the specific peptide sequence, the scale of the synthesis, and the available resources. By understanding the chemical principles and potential pitfalls associated with each protecting group strategy, researchers can navigate the challenges of arginine incorporation and achieve their synthetic goals with greater success.

References

• Gowda, D. C., & Abiraj, K. (2002). Heterogeneous catalytic transfer hydrogenation in peptide synthesis. Letters in Peptide Science, 9, 153–165.
• Anwer, M. K., & Spatola, A. F. (1980). Removal of some commonly used protecting groups in peptide syntheses by catalytic transfer hydrogenation with formic acid. Synthesis, 1980(12), 929-932.
• Coin, I., et al. (2007). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 13(3), 135-154.
• Ye, Y., et al. (2022). Side-Chain Unprotected Fmoc-Arg/His/Tyr-OH Couplings and Their Application in Solid-Phase Peptide Synthesis through a Minimal-Protection/Green Chemistry Strategy. Organic Process Research & Development, 26(5), 1464-1474.
• Gale, P. A., et al. (2010). Synthesis and Splice-Redirecting Activity of Branched, Arginine-Rich Peptide Dendrimer Conjugates of Peptide Nucleic Acid Oligonucleotides.

• Scribd. (n.d.). Catalytic Transfer Hydrogenation in Peptides. Retrieved from [Link]

• FMOC-Arg(Pbf)-OH is widely used for solid-phase peptide synthesis (SPPS). (2025, April 30). LinkedIn. Retrieved from [Link]

• Felix, A. M., et al. (1978). Rapid removal of protecting groups from peptides by catalytic transfer hydrogenation with 1,4-cyclohexadiene. The Journal of Organic Chemistry, 43(21), 4194-4196.
• Khan, S. A., & Sivanandaiah, K. M. (1978). Catalytic Transfer Hydrogenation in Solid-Phase Peptide Synthesis: Synthesis of Bradykinin. Synthesis, 1978(10), 750-751.
• Mergler, M., et al. (2008). Methods for the synthesis of arginine-containing peptides. U.S.
• Brimble, M. A., et al. (2009). Enantioselective Syntheses of r-Fmoc-Pbf-[2-13C]-L-arginine and Fmoc-[1,3-13C2]-L-proline and Their Incorporation into the Neurotensin Receptor 1 Ligand, NT8-13.

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Chemistry Today. (2024, November 28). Strategies for Enhancing Sustainability in Peptide Synthesis: Minimal-Protection and Minimal-Rinsing SPPS. Retrieved from [Link]

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
• Albericio, F., et al. (2020). Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis. Molecules, 25(12), 2949.
• Isidro-Llobet, A., et al. (2009). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 15(4), 203-214.
• Galdeano, C., et al. (2018). Successful development of a method for the incorporation of Fmoc-Arg(Pbf)-OH in solid-phase peptide synthesis using N-butylpyrrolidinone (NBP) as solvent. Green Chemistry, 20(1), 183-189.
• Albericio, F., et al. (2020). Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis. Molecules, 25(12), 2949.
• Camarero, J. A., et al. (2012). A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach. ACS Chemical Biology, 7(2), 366-373.

• ResolveMass Laboratories Inc. (2025, July 22). Peptide Characterization Techniques and Applications. Retrieved from [Link]

• Siu, K. W. M., et al. (2002). Sequencing of Argentinated Peptides by Means of Matrix-Assisted Laser Desorption/Ionization Tandem Mass Spectrometry. Analytical Chemistry, 74(9), 2086-2091.
• Kumar, V., et al. (2024). Analytical considerations for characterization of generic peptide product: A regulatory insight. Journal of Pharmaceutical and Biomedical Analysis, 249, 116248.
• Stefan, L., et al. (2022). Cu and Zn Interactions with Peptides Revealed by High-Resolution Mass Spectrometry. International Journal of Molecular Sciences, 23(17), 9885.
• Liu, Z., et al. (2015). Evaluation of 99mTc-peptide-ZHER2:342 Affibody® molecule for in vivo molecular imaging. Journal of Radioanalytical and Nuclear Chemistry, 305(2), 481-489.

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• 5. pubs.acs.org [pubs.acs.org]

Strategic Selection of Arginine Protecting Groups: Pbf vs. Z in Peptide Synthesis

The incorporation of arginine into synthetic peptides presents a unique chemical challenge. The guanidino side chain is strongly basic (pKa ~12.5) and remains protonated under standard physiological and synthetic conditions[1]. Without robust protection, this highly nucleophilic moiety is susceptible to severe side reactions, including δ-lactam formation, deguanidination, and unwanted branching during peptide coupling[2].

For researchers and drug development professionals, selecting the appropriate protecting group—most notably Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl) or Z (benzyloxycarbonyl)—is dictated by the overarching synthesis framework (Fmoc vs. Boc) and the specific cleavage requirements of the target peptide. This guide provides an in-depth mechanistic comparison and field-proven protocols for both strategies.

Mechanistic Causality: Sulfonyl vs. Carbamate Protection

The Pbf Group: Sulfonyl-Based Acidolysis in Fmoc-SPPS

The Pbf group is the undisputed gold standard for Fmoc-based Solid-Phase Peptide Synthesis (SPPS)[3]. It belongs to the aryl-sulfonyl family, securing the arginine δ-nitrogen via a sulfonamide bond.

The Causality of Cleavage: Pbf was engineered as an upgrade to the older Pmc group. The critical structural difference is Pbf's five-membered benzofuran ring, which provides superior electron-donating capacity compared to Pmc's six-membered chroman ring[1]. This electron density stabilizes the developing positive charge during acidolysis, making the sulfonamide bond highly labile to Trifluoroacetic Acid (TFA)[4].

However, this heterolytic cleavage releases a transient, highly reactive aryl-sulfonyl electrophile ( Ar–SO2+​ )[4]. Because this fragment is a "soft" electrophile, it must be intercepted by "soft" sulfur nucleophiles (such as thioanisole or ethanedithiol) rather than silane-based hydride donors. Failure to quench this species results in the irreversible electrophilic aromatic substitution of adjacent tryptophan or tyrosine residues, typically observed as a +252 Da mass shift in LC-MS analysis[4].

The Z and di-Z Groups: Carbamate-Based Orthogonality

Benzyloxycarbonyl (Z or Cbz) is a classical carbamate protecting group utilized predominantly in Boc-SPPS or solution-phase synthesis[5].

The Causality of Stability: Unlike sulfonyl groups, the carbamate linkage of the Z group is completely stable to TFA[6]. This provides a crucial orthogonal protection strategy when intermediate acidic treatments are required. Furthermore, utilizing a bis-Z protection strategy ( Arg(Z)2​ ) fully masks the guanidino nitrogens. This steric bulk and electronic withdrawal significantly reduce the nucleophilicity of the side chain, nearly eliminating the risk of δ-lactam formation during prolonged activation cycles[6]. Deprotection strictly requires either strong anhydrous acids (e.g., HF) or catalytic hydrogenolysis ( Pd/C, H2​ ), making it incompatible with standard Fmoc/tBu global cleavage protocols[2].

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of both protecting groups to aid in strategic synthesis planning.

Parameter	Pbf (Sulfonyl-Based)	Z / di-Z (Carbamate-Based)
Chemical Structure	2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl	Benzyloxycarbonyl
Primary Framework	Fmoc-SPPS[3]	Boc-SPPS / Solution-Phase[5]
Global Deprotection	95% TFA (Acidolysis)[3]	Anhydrous HF or H2​ /Pd(C)[6]
Orthogonality	Labile to strong acid; stable to piperidine	Stable to TFA; labile to HF/Hydrogenolysis[6]
Primary Side Reaction	Trp/Tyr alkylation via Ar–SO2+​ electrophiles[4]	Sensitive to over-reduction (if hydrogenated)[4]
Lactam Prevention	High (steric bulk and electronic withdrawal)	Very High (especially in di-Z configuration)[6]
Cleavage Kinetics	2–4 hours (Sequence dependent)[6]	1–2 hours (HF) or 2–12 hours (Hydrogenolysis)[6]

Self-Validating Experimental Protocols

To ensure high-yield synthesis and prevent sequence-dependent side reactions, the following self-validating workflows must be meticulously executed.

Protocol 1: Optimized TFA Cleavage of Arg(Pbf)-Containing Peptides

Objective: Cleave the peptide from the solid support while quantitatively quenching the Ar–SO2+​ electrophile to prevent +252 Da Trp alkylation adducts[4].

• Resin Preparation: Wash the synthesized peptide-resin thoroughly with Dichloromethane (DCM) to remove residual DMF, which can trap basic impurities.

• Cocktail Formulation (Reagent K Variant): Prepare a cleavage cocktail of TFA / Thioanisole / 1,2-Ethanedithiol (EDT) / Water (92.5 : 2.5 : 2.5 : 2.5 v/v).

  • Mechanistic Note: Thioanisole acts as a soft aryl thioether to rapidly trap the transient Ar–SO2+​ species, forming a stable thioether adduct before it can migrate to the indole ring of Tryptophan[4].

• Cleavage Reaction: Add 10 mL of the cocktail per gram of resin. Agitate at room temperature for 2.5 to 3 hours. Extended reaction times or elevated temperatures may be required for sequences with multiple Arg(Pbf) residues[5].

• Validation Step: Filter the resin, concentrate the filtrate under a gentle N2​ stream, and precipitate the peptide in cold diethyl ether. Analyze the crude precipitate via LC-MS. The protocol is validated if the target mass is dominant and the +252 Da (alkylation) mass shift is absent.

Protocol 2: Orthogonal Deprotection of Arg(Z) via Catalytic Hydrogenolysis

Objective: Remove the Z protecting group in solution-phase synthesis without exposing acid-sensitive peptide domains to anhydrous HF.

• Solvent Preparation: Dissolve the protected peptide in degassed Methanol or Dimethylformamide (DMF), depending on the hydrophobicity of the sequence.

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) catalyst (typically 10–20% w/w relative to the peptide).

  • Mechanistic Note: The Pd(0) surface facilitates the homolytic cleavage of the H2​ molecule, reducing the benzyl ester linkage of the Z group to yield toluene and carbon dioxide[4].

• Hydrogenation: Purge the reaction vessel with N2​ , then introduce H2​ gas via a balloon or Parr apparatus (1–3 atm). Stir vigorously for 2 to 12 hours.

• Validation Step: Monitor the reaction progression via HPLC. Once the protected starting material peak is entirely consumed, filter the mixture through a Celite pad to safely remove the pyrophoric Pd/C catalyst, then lyophilize the filtrate to isolate the free guanidino peptide.

Strategic Decision Workflow

The selection between Pbf and Z protecting groups is a direct function of the chosen synthetic framework and the required cleavage conditions. The following logical relationship diagram outlines the decision-making process.

Caption: Logical decision tree for selecting Arg protecting groups based on synthesis framework and cleavage.

References

• Arg Pbf Deprotection: Mechanism & Optimization in Fmoc-SPPS Source: peptidechemistry.org URL:[Link]

• Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis Source: PMC (nih.gov) URL:[Link]

• Amino Acid-Protecting Groups | Chemical Reviews Source: ACS Publications URL:[Link]

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• 4. peptidechemistry.org [peptidechemistry.org]
• 5. peptide.com [peptide.com]
• 6. benchchem.com [benchchem.com]

A Tale of Two Side Chains: A Comparative Guide to Fmoc-Arg(Z)₂-OH and Fmoc-Orn(Z)-OH in Peptide Side-Chain Modification

In the landscape of peptide chemistry, the strategic selection of protected amino acid derivatives is paramount to the successful synthesis of complex and functionally diverse peptides. For researchers and drug developers, the ability to selectively modify peptide side chains opens a vast frontier for creating novel therapeutics, diagnostic tools, and research probes. This guide provides an in-depth, objective comparison of two crucial building blocks for such modifications: Fmoc-Arg(Z)₂-OH and Fmoc-Orn(Z)-OH . While structurally similar, the fundamental difference in their side-chain functionalities—a guanidinium group in arginine versus a primary amine in ornithine—dictates distinct synthetic strategies, applications, and potential challenges.

This guide moves beyond a simple cataloging of features to explain the "why" behind experimental choices, offering field-proven insights to inform your synthetic design.

At the Core: A Fundamental Structural Divergence

The choice between incorporating an arginine or an ornithine residue for side-chain modification hinges on the desired final functionality and the synthetic pathway to achieve it. Ornithine, with its terminal primary amine, offers a versatile nucleophilic handle for a wide array of modifications. In contrast, arginine's guanidinium group, while a powerful mediator of biological interactions, presents a more complex canvas for chemical manipulation due to its high basicity and nucleophilicity.

Feature	Fmoc-Arg(Z)₂-OH	Fmoc-Orn(Z)-OH
Side-Chain Functionality	Guanidinium Group	Primary Amine
Modification Strategy	Typically indirect; requires modification of the guanidinium or conversion to another functional group.	Direct nucleophilic attack by the primary amine.
Key Application	Introduction of a guanidinium moiety for biological recognition; precursor for citrulline.	Versatile handle for acylation, alkylation, bioconjugation, and on-resin guanidinylation to form arginine.
Side-Chain Protection	Two Benzyloxycarbonyl (Z) groups	One Benzyloxycarbonyl (Z) group

The Strategic Advantage of Orthogonal Protection

Both Fmoc-Arg(Z)₂-OH and Fmoc-Orn(Z)-OH are designed for use in Fmoc-based solid-phase peptide synthesis (SPPS), a cornerstone of modern peptide chemistry. The 9-fluorenylmethoxycarbonyl (Fmoc) group on the α-amino function is base-labile, allowing for its removal under mild conditions that do not affect the acid-labile or hydrogenolysis-labile side-chain protecting groups. This principle of "orthogonality" is the linchpin that enables selective deprotection and modification of the side chain while the peptide remains anchored to the solid support.[1]

Caption: Orthogonal protection strategy in Fmoc-SPPS.

Fmoc-Orn(Z)-OH: The Versatile Nucleophile

The primary amine side chain of ornithine, protected by a single benzyloxycarbonyl (Z) group, is the star feature of Fmoc-Orn(Z)-OH. This nucleophilic handle provides a direct route for a plethora of modifications.

Key Applications and Experimental Considerations:

• Acylation and Alkylation: The deprotected ornithine side chain readily undergoes acylation with carboxylic acids or alkylation with alkyl halides, allowing for the introduction of a wide variety of functional groups, including biotin, fluorophores, and fatty acids.

• On-Resin Guanidinylation: A significant advantage of incorporating ornithine is the ability to convert it to arginine post-synthetically while the peptide is still on the resin. This is particularly useful for producing arginine-containing peptides where direct incorporation of protected arginine might be problematic.[2]

• Lactam Bridge Formation: The ornithine side chain is frequently used to create cyclic peptides through the formation of a lactam bridge with a C-terminal carboxyl group or the side chain of an acidic amino acid.

Experimental Protocol: On-Resin Guanidinylation of an Ornithine-Containing Peptide

This protocol outlines a common method for converting an ornithine residue to an arginine residue on the solid support.

• Peptide Synthesis: Synthesize the peptide sequence on a suitable resin using standard Fmoc-SPPS protocols, incorporating Fmoc-Orn(Z)-OH at the desired position.

• Fmoc and Z Group Deprotection:

  • Remove the N-terminal Fmoc group with 20% piperidine in DMF.

  • Selectively deprotect the ornithine side chain's Z group via catalytic hydrogenolysis (e.g., H₂, Pd/C in a suitable solvent system). This step requires careful optimization to avoid premature cleavage from the resin, depending on the linker used.

• Guanidinylation:

  • Swell the resin in a suitable solvent like DMF or DMSO.

  • Add the guanidinylating reagent. A common choice is N,N'-Di-Boc-1H-pyrazole-1-carboxamidine.

  • Add a base such as diisopropylethylamine (DIEA) to facilitate the reaction.

  • Allow the reaction to proceed for several hours at room temperature. Monitor the reaction for completion using a colorimetric test (e.g., Ninhydrin test) or by cleaving a small sample for LC-MS analysis.

• Washing: Thoroughly wash the resin with DMF, DCM, and methanol to remove excess reagents.

• Final Cleavage and Deprotection: Cleave the peptide from the resin and remove any remaining side-chain protecting groups using a standard cleavage cocktail (e.g., TFA/TIS/H₂O).

Caption: On-resin conversion of Ornithine to Arginine.

Fmoc-Arg(Z)₂-OH: The Biomimetic Powerhouse

Arginine's guanidinium group is a key player in a multitude of biological processes, including protein-protein interactions and enzyme catalysis, due to its ability to form strong hydrogen bonds and electrostatic interactions.[3] Fmoc-Arg(Z)₂-OH allows for the direct incorporation of this crucial functionality. The use of two benzyloxycarbonyl (Z) groups provides robust protection for the highly basic guanidinium side chain.

Key Applications and Experimental Considerations:

• Biologically Active Peptides: This derivative is the go-to choice when the final peptide requires an unmodified arginine residue for its biological activity.

• Reduced Risk of δ-Lactam Formation: During the activation of the carboxylic acid for coupling, arginine derivatives can undergo an intramolecular cyclization to form a δ-lactam, which terminates the peptide chain.[4] While not completely immune, some studies suggest that the bulky (Z)₂ protection may reduce the propensity for this side reaction compared to other protecting group strategies.

• Deprotection Challenges: The removal of the two Z groups from the guanidinium side chain typically requires harsher conditions than the removal of a single Z group from an amine. Catalytic hydrogenolysis is the most common method, but it can be inefficient for complex peptides and is incompatible with other reducible functional groups. Strong acids like anhydrous HF can also be used but require specialized equipment and can damage sensitive peptides.

Deprotection of Z and (Z)₂ Groups: A Comparative Overview

Protecting Group	Deprotection Method	Conditions	Considerations
Z (on Ornithine)	Catalytic Hydrogenolysis	H₂, Pd/C in MeOH, DMF, or THF	Efficient and clean. Incompatible with sulfur-containing residues and other reducible groups.
Strong Acid	HBr in acetic acid	Harsh conditions, can cause side reactions.
(Z)₂ (on Arginine)	Catalytic Hydrogenolysis	H₂, Pd/C in suitable solvent	Can be sluggish and require longer reaction times or higher catalyst loading.
Strong Acid	Anhydrous HF	Highly effective but requires specialized equipment and can degrade sensitive peptides.

Head-to-Head: Making the Right Choice for Your Synthesis

Consideration	Choose Fmoc-Orn(Z)-OH if:	Choose Fmoc-Arg(Z)₂-OH if:
Desired Final Functionality	You need a versatile handle for a wide range of modifications (acylation, alkylation, etc.).	The final peptide requires an unmodified arginine for biological activity.
Synthetic Strategy	You plan to perform on-resin guanidinylation or create a lactam bridge.	You want to directly incorporate arginine and avoid post-synthesis modification of the side chain.
Potential Side Reactions	You are concerned about the side reactions associated with direct arginine coupling (e.g., δ-lactam formation).	Your peptide is robust and can withstand the conditions required for (Z)₂ deprotection.
Peptide Complexity	Your peptide contains functionalities incompatible with harsh deprotection conditions.	Your peptide does not contain other reducible groups if you plan to use hydrogenolysis for deprotection.

Conclusion: A Strategic Decision Based on Synthetic Goals

The choice between Fmoc-Arg(Z)₂-OH and Fmoc-Orn(Z)-OH is not a matter of one being universally superior to the other, but rather a strategic decision dictated by the specific goals of the peptide synthesis project.

Fmoc-Orn(Z)-OH shines as a versatile and flexible building block, providing a gateway to a vast array of side-chain modifications through its readily accessible primary amine. Its ability to be converted into arginine on-resin offers a valuable alternative for synthesizing arginine-containing peptides, potentially mitigating some of the challenges associated with direct arginine incorporation.

Fmoc-Arg(Z)₂-OH , on the other hand, is the direct route to incorporating the biologically crucial guanidinium group. While its deprotection requires more careful consideration, it remains an indispensable tool for synthesizing peptides that rely on the unique properties of arginine for their function.

Ultimately, a thorough understanding of the distinct chemical personalities of these two amino acid derivatives, coupled with a clear vision of the desired final product, will empower the researcher to make the optimal choice and navigate the path to successful peptide synthesis and modification.

References

• The ornithine effect in peptide cation dissociation. PMC - NIH. [Link]

• Amino Acid Derivatives for Peptide Synthesis. [No specific source name provided].

• Solid-Phase Synthesis of Arginine-Containing Peptides and Fluorogenic Substrates Using a Side-Chain Anchoring Approach. The Journal of Organic Chemistry - ACS Publications. [Link]

• Conversion of arginine to ornithine. Download Scientific Diagram - ResearchGate. [Link]

• Solid-Phase Synthesis of Caged Luminescent Peptides via Side Chain Anchoring. PMC. [Link]

• Chemical Carbonylation of Arginine in Peptides and Proteins. ACS Publications. [Link]

• Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis. MDPI. [Link]

• Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis. PMC. [Link]

• Structural and Biochemical Insights into Post-Translational Arginine-to-Ornithine Peptide Modifications by an Atypical Arginase. PMC. [Link]

• Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis. IntechOpen. [Link]

• Gas-Phase Conjugation to Arginine Residues in Polypeptide Ions via N-Hydroxysuccinimide Ester-based Reagent Ions. PMC. [Link]

• Amino Acid Sidechain Deprotection. Aapptec Peptides. [Link]

• Preparation of NG-Substituted l-Arginine Analogues Suitable for Solid Phase Peptide Synthesis. The Journal of Organic Chemistry - ACS Publications. [Link]

• Arginine Mimetics via α-Guanidino Acids: Introduction of Functional Groups and Stereochemistry Adjacent to Recognition Guanidiniums in Peptides. PMC. [Link]

• Comparative study of conventional and microwave assisted synthesis. Sigma-Aldrich. [Link]

• Fmoc-Arg(Pbf)-OH | Protected Arginine for Peptide Synthesis. Amino Acid Derivatives. [Link]

• Fmoc-Arg(Pbf)-OH [154445-77-9]. Peptides. [Link]

• Relative reactivities of arginine residues and corresponding SA values... ResearchGate. [Link]

• Amino Acid-Protecting Groups. [No specific source name provided].

• Side-Chain Unprotected Fmoc-Arg/His/Tyr-OH Couplings and Their Application in Solid-Phase Peptide Synthesis through a Minimal-Protection/Green Chemistry Strategy. ACS Publications. [Link]

• Novabiochem® Enhanced specification Fmoc-amino acids. [No specific source name provided].

• Successful Development of a Method for the Incorporation of Fmoc- Arg(Pbf)-OH in Solid-Phase Peptide Synthesis using N Butylpyrrolidinone (NBP) as Solvent. Rsc.org. [Link]

• Methods for the synthesis of arginine-containing peptides.

• Cbz-Protected Amino Groups. Organic Chemistry Portal. [Link]

• A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions. PMC. [Link]

• Sustainable Approaches for the Protection and Deprotection of Functional Groups. PMC. [Link]

• (PDF) ChemInform Abstract: A Convenient Protocol for the Deprotection of N‐Benzyloxycarbonyl (Cbz) and Benzyl Ester Groups. ResearchGate. [Link]

• Fmoc-Arg-OH transformation by DIC/Oxyma treatment. ResearchGate. [Link]

• On Resin Amino Acid Side Chain Attachment Strategy for the Head to Tail Synthesis of New Glutamine containing Gramicidin-S Analogs and Their Antimicrobial activity. PMC. [Link]

• COMMUNICATION Guanidinium group is protonated in a strongly basic arginine solution. eScholarship. [Link]

• ChemInform Abstract: Solid-Phase Guanidinylation of Peptidyl Amines Compatible with Standard Fmoc-Chemistry: Formation of Mono-Substituted Guanidines. ResearchGate. [Link]

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• 4. Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Fragmentation of Fmoc-Arg(Z)₂-OH

Introduction

In the landscape of therapeutic peptide development and solid-phase peptide synthesis (SPPS), the precise characterization of raw materials and synthetic intermediates is paramount to ensuring the purity and identity of the final active pharmaceutical ingredient. Fmoc-Arg(Z)₂-OH is a protected amino acid derivative utilized in peptide synthesis, featuring the acid-labile Nα-Fmoc group and two benzyloxycarbonyl (Z) groups protecting the highly basic guanidinium side chain of arginine.[1] The use of mass spectrometry (MS) for real-time monitoring of coupling and deprotection steps, as well as for final product verification, is an industry standard.[2]

This guide provides an in-depth analysis of the expected fragmentation patterns of Fmoc-Arg(Z)₂-OH under various mass spectrometric conditions. We will compare ionization and fragmentation techniques, delve into the mechanistic origins of key fragment ions, and offer field-proven protocols for robust analysis. This document is intended for researchers, analytical chemists, and process development scientists who rely on mass spectrometry for the rigorous characterization of protected peptide intermediates.

Molecular Profile: Fmoc-Arg(Z)₂-OH

Property	Value
Full Name	Nα-(9-Fluorenylmethoxycarbonyl)-Nω,Nω'-bis(benzyloxycarbonyl)-L-arginine
Molecular Formula	C₃₇H₃₈N₄O₇
Monoisotopic Mass	650.2744 Da
Average Mass	650.72 g/mol
Structure	A derivative of Arginine with Fmoc protection on the alpha-amino group and two Z-group protectors on the side-chain guanidinium group.

Theoretical Fragmentation Pathways

The fragmentation of Fmoc-Arg(Z)₂-OH in a tandem mass spectrometer is a complex process governed by the "mobile proton" model, where a proton added during ionization moves to different basic sites, inducing cleavage at nearby bonds.[3] However, the fragmentation is dominated by the lability of the protecting groups and the high proton affinity of the arginine side chain.

The primary sites of fragmentation are:

• The Nα-Fmoc Group: The most characteristic fragmentation for Fmoc-protected peptides.

• The Arginine Side Chain: The guanidinium group is highly basic and its fragmentation can dominate the spectrum.

• The Side-Chain Z-Groups: The benzyloxycarbonyl groups are also susceptible to cleavage.

The Workflow of Peptide Intermediate Analysis by LC-MS/MS

The general workflow involves separating the analyte from impurities via liquid chromatography followed by ionization and tandem mass spectrometry for structural confirmation.

Caption: General workflow for the analysis of Fmoc-Arg(Z)₂-OH.

Key Fragmentation Reactions

The diagram below illustrates the primary cleavage points on the protonated molecule. The high basicity of the arginine side chain makes it the most likely site of protonation, which directs the subsequent fragmentation pathways.

Caption: Predicted major fragmentation pathways for protonated Fmoc-Arg(Z)₂-OH.

Comparison of Analytical Techniques

The choice of ionization and fragmentation method significantly impacts the resulting mass spectrum. For a moderately sized, protected amino acid like Fmoc-Arg(Z)₂-OH, certain techniques are more suitable than others.

Ionization Method: ESI vs. MALDI

• Electrospray Ionization (ESI): This is the preferred method for this type of analysis. ESI is a "soft" ionization technique that gently transfers molecules from solution to the gas phase, typically yielding intact protonated molecules [M+H]⁺ and [M+2H]²⁺.[2][4] Its compatibility with liquid chromatography (LC) makes it ideal for analyzing samples from synthesis reactions, allowing for online separation and characterization.[2]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): While also a soft ionization technique, MALDI can sometimes impart more energy, leading to in-source decay (fragmentation within the ion source).[2] It is a high-throughput technique but is less commonly coupled directly with LC. For Fmoc-Arg(Z)₂-OH, MALDI would likely produce a strong [M+H]⁺ ion, but ESI offers superior compatibility with upstream purification and quantification workflows.

Fragmentation Method: CID vs. HCD

• Collision-Induced Dissociation (CID): This is the most common fragmentation technique used in proteomics and small molecule analysis. It involves accelerating an ion and colliding it with an inert gas (like nitrogen or argon). The collision converts kinetic energy into internal energy, causing the ion to vibrate and fragment at its weakest bonds. For Fmoc-Arg(Z)₂-OH, low-energy CID is expected to produce a few dominant fragment ions corresponding to the loss of the protecting groups.

• Higher-Energy Collisional Dissociation (HCD): HCD is a beam-type CID variant found on Orbitrap mass spectrometers. It generally provides higher fragmentation efficiency and produces richer spectra, often revealing secondary and tertiary fragments not seen in conventional ion trap CID. For this molecule, HCD would be advantageous for confirming the structure by generating a greater number of structurally informative fragments.

Ion Detection Mode: Positive vs. Negative

• Positive Ion Mode: This is the conventional choice for peptide-related molecules. The presence of the N-terminus and the highly basic arginine side chain makes the molecule easy to protonate, yielding strong signals for [M+H]⁺ and other cationic species.[5]

• Negative Ion Mode: While less common for peptides, negative ion mode can be surprisingly informative for Fmoc-derivatized compounds. The acidic proton of the carboxylic acid can be lost to form [M-H]⁻. Fragmentation of this ion can provide complementary data. Studies on Fmoc-derivatized amino acids have shown that specific fragment ions are produced in negative mode, which can be useful for quantitative analysis via Multiple Reaction Monitoring (MRM).[6]

Interpreting the Mass Spectrum: A Predicted Fragmentation Table

Based on established fragmentation chemistry, we can predict the major ions that would be observed in a positive-ion ESI-CID spectrum of Fmoc-Arg(Z)₂-OH.

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss	Identity of Loss	Mechanistic Rationale
651.2817 ([M+H]⁺)	429.2136	222.0681	C₁₄H₁₀ + CO₂	Fmoc Group Loss: A characteristic McLafferty-type rearrangement of the Fmoc group results in the loss of dibenzofulvene and carbon dioxide.[7] This is often the most abundant fragment.
651.2817 ([M+H]⁺)	634.2552	17.0265	NH₃	Ammonia Loss: Loss of ammonia from the arginine side chain is a common pathway for arginine-containing peptides due to the high proton affinity of the guanidinium group.[8]
651.2817 ([M+H]⁺)	559.2234	92.0573	C₇H₈	Toluene Loss: Cleavage of the benzyl-oxygen bond in a Z-group with hydrogen rearrangement leads to the loss of a neutral toluene molecule.
651.2817 ([M+H]⁺)	560.2272	91.0545	C₇H₇•	Benzyl Radical Loss: Homolytic cleavage of the benzyl-oxygen bond results in the loss of a benzyl radical. This is more common in higher-energy fragmentation.[9]
651.2817 ([M+H]⁺)	515.2128	136.0689	C₇H₈ + CO₂	Full Z-Group Loss: A combined loss of toluene and carbon dioxide represents the cleavage of an entire Z-group moiety.
429.2136 ([M-Fmoc+2H]⁺)	412.1871	17.0265	NH₃	Sequential Loss: The deprotected ion can subsequently lose ammonia from the side chain.

Comparison with Alternative Protecting Groups

The choice of side-chain protecting group for arginine, such as Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl), significantly alters the fragmentation pattern.

• Fmoc-Arg(Pbf)-OH (MW = 648.77 g/mol ): The Pbf group is bulky and has a distinct fragmentation pattern. Upon CID, it typically shows a characteristic neutral loss of the sulfonyl-containing portion (238 Da) or the entire Pbf group (252 Da). The fragmentation is often cleaner, with a dominant loss of the Pbf group, leaving the [M+H-Pbf]⁺ ion.

• Fmoc-Arg(Z)₂-OH: The presence of two Z-groups provides multiple, competing fragmentation pathways (loss of one Z-group, loss of the second Z-group, different fragmentation channels for each Z-group). This can lead to a more complex MS/MS spectrum compared to a Pbf-protected equivalent, with multiple fragments corresponding to losses of 91/92 Da and 135/136 Da. This complexity can be leveraged for more confident identification.

Experimental Protocols & Practical Considerations

Trustworthy data begins with a robust and well-controlled experimental setup.

Protocol 1: Sample Preparation for LC-MS Analysis

Objective: To prepare Fmoc-Arg(Z)₂-OH for analysis in a manner that minimizes adduct formation and ensures compatibility with ESI-MS.

Materials:

• Fmoc-Arg(Z)₂-OH sample

• LC-MS grade Acetonitrile (ACN)

• LC-MS grade Water

• LC-MS grade Formic Acid (FA)

• Certified low-adduct or polypropylene microcentrifuge tubes

Procedure:

• Stock Solution (1 mg/mL): Accurately weigh ~1 mg of Fmoc-Arg(Z)₂-OH and dissolve it in 1 mL of 50:50 ACN/H₂O. Vortex until fully dissolved.

• Working Solution (10 µg/mL): Dilute 10 µL of the stock solution into 990 µL of 50:50 ACN/H₂O containing 0.1% FA.

• Final Dilution (1 µg/mL): Transfer 100 µL of the working solution into 900 µL of the mobile phase A (see Protocol 2) in an LC vial.

• Causality: Using LC-MS grade solvents and certified low-adduct plasticware is critical to minimize sodium [M+Na]⁺ and potassium [M+K]⁺ adducts, which can complicate spectra and suppress the desired protonated ion signal.[10] The addition of 0.1% formic acid is essential to provide a source of protons and ensure efficient ionization in positive mode.[4]

Protocol 2: LC-MS/MS Method Parameters

Objective: To define a robust analytical method for the separation and fragmentation of Fmoc-Arg(Z)₂-OH.

Instrumentation:

• UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

LC Parameters:

• Column: C18 Reversed-Phase, 2.1 x 50 mm, 1.7 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 10% to 95% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Rationale: A standard reversed-phase C18 column provides good retention for this moderately hydrophobic molecule. The gradient ensures that the compound elutes as a sharp peak.

MS Parameters:

• Ionization Mode: ESI Positive

• Capillary Voltage: 3.5 kV

• Source Temperature: 120 °C

• Desolvation Gas Temp: 400 °C

• MS1 Scan Range: m/z 150 - 1000

• MS/MS Acquisition: Data-Dependent Acquisition (DDA)

• Precursor Selection: Isolate the [M+H]⁺ ion (m/z 651.28 ± 0.5)

• Collision Energy: Stepped (e.g., 15, 25, 40 eV) or a normalized collision energy of 25-35%

• Rationale: Data-dependent acquisition allows for an initial survey scan (MS1) to identify the precursor ion, followed by automatic selection and fragmentation (MS/MS) of that ion. Using a stepped or ramped collision energy ensures that both low-energy (protecting group loss) and higher-energy (secondary) fragments are generated in a single run, maximizing the structural information obtained.

Conclusion

The mass spectrometric characterization of Fmoc-Arg(Z)₂-OH is a multi-faceted process where fragmentation is dominated by the facile loss of its protecting groups. A thorough understanding of these pathways is crucial for accurate identification and purity assessment during peptide synthesis.

Key Takeaways:

• The most diagnostic fragment ion arises from the neutral loss of the Fmoc group (222.1 Da).

• Secondary fragmentation involves losses from the two Z-groups (typically 91/92 Da) and the arginine side chain (17 Da).

• ESI in positive ion mode coupled with CID or HCD is the recommended analytical strategy.

• Careful sample preparation using high-purity reagents is essential to avoid adduct formation and ensure high-quality, interpretable spectra.

By leveraging the comparative data and protocols within this guide, researchers can develop robust, self-validating analytical methods to confidently characterize this and other complex protected peptide intermediates, ensuring the integrity of their drug development pipeline.

References

• Kirby, G. W., & Michael, J. (1966). The Mass Spectra of Amino-acids and Peptides: Benzyl Migration in Benzyloxycarbonyl Derivatives. Journal of the Chemical Society C: Organic, 119. [Link]

• Ramesh, M., Raju, B., Srinivas, R., Sureshbabu, V. V., Vishwanatha, T. M., & Hemantha, H. P. (2011). Characterization of Nα-Fmoc-protected Dipeptide Isomers by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS(n)): Effect of Protecting Group on Fragmentation of Dipeptides. Rapid Communications in Mass Spectrometry, 25(14), 1949–1958. [Link]

• Harrison, A. G. (2009). Peptide Scrambling During Collision-Induced Dissociation is Influenced by N-terminal Residue Basicity. Journal of the American Society for Mass Spectrometry, 20(2), 240-247. [Link]

• Biotage. (2023). Analyzing crude peptide samples by Mass Spectrometry: what are the options. Biotage official website. [Link]

• Nguyen, J., Liu, X., & Lauber, M. (2021). Minimizing metal ion contamination for low adduct LC-MS separations using high purity mobile phase additives and containers. Waters Corporation Application Note. [Link]

• Matrix Science. (n.d.). Peptide fragmentation. Matrix Science Help. [Link]

• Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. SlideShare. [Link]

• Forbes, M. W., Jockusch, R. A., & O'Hair, R. A. J. (2009). Direct Dynamics Simulations of the Thermal Fragmentation of a Protonated Peptide Containing Arginine. The Journal of Physical Chemistry A, 113(43), 11634–11645. [Link]

• Steinhart, H., & Kuster, B. (2006). Influence of Na+ and K+ Concentration in solvents on Mass Spectra of Peptides in LC–ESI-MS. Spectroscopy Online. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh. [Link]

• ACD/Labs. (2022). Common Adduct and Fragment Ions in Mass Spectrometry. ACD/Labs. [Link]

• Chait, B. T. (n.d.). The Analysis of Peptides and Protein by Mass Spectrometry. The Rockefeller University. [Link]

• Coffey, A., & Qin, V. (2020). Analysis of a Synthetic Peptide and Its Impurities Using mass spectrometry compatible mobile phases with an Agilent AdvanceBio Peptide Plus column. Agilent Technologies Application Note. [Link]

• Agilent Technologies. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Agilent Technologies. [Link]

• Kaur, H. (2013). Practical considerations in analysing biologically active peptides by Electrospray Ionisation (ESI) Mass Spectrometry. European Pharmaceutical Review. [Link]

• Walsh Medical Media. (2012). CID, ETD and HCD Fragmentation to Study Protein Post-Translational Modifications. Walsh Medical Media. [Link]

• Barnes, S., & Renfrow, M. (2011). Peptide ion fragmentation in mass spectrometry. SlidePlayer. [Link]

• Raju, G., Chander, C. P., Reddy, K. S., Srinivas, R., & Sharma, G. V. M. (2012). Electrospray ionization tandem mass spectrometry of protonated and alkali-cationized Boc-N-protected hybrid peptides containing repeats of D-Ala-APyC and APyC-D-Ala: formation of [b(n-1) + OCH3 + Na]+ and [b(n-1) + OH + Na]+ ions. Rapid Communications in Mass Spectrometry, 26(22), 2591–2600. [Link]

• Hartner, S., & Gamp, F. (2014). Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization. Analytical and Bioanalytical Chemistry, 406(23), 5583–5592. [Link]

• Bythell, B. J., et al. (2008). Thermal dissociation of the singly protonated glycine-arginine dipeptide (GR-H+). Journal of Physical Chemistry A, 112(1), 114-123. [Link]

Sources

• 1. ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Fragmentation study of 79 molecules of biological interest in positive and negative ionisation mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Peptide Scrambling During Collision-Induced Dissociation is Influenced by N-terminal Residue Basicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mass Spectrometric Fragmentation of 1-(Benzyloxycarbonyl)amino-2-alkyl/cycloalkyl Thioacetates: a Thioester Pyrolysis-type Rearrangement under Electron Impact Ionization [ccspublishing.org.cn]
• 7. The mass spectra of amino-acids and peptides: benzyl migration in benzyloxycarbonyl derivatives - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
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• 10. researchgate.net [researchgate.net]

Quality Control and Analytical Validation Protocols for Fmoc-Alg(Z)2-OH: A Comprehensive Comparison Guide

Fmoc-Alg(Z)2-OH (Fmoc-L-2-amino-3-guanidinopropanoic acid, N,N'-bis-Z) is a highly specialized, non-proteinogenic amino acid. As a lower homologue of arginine with a radically shortened side chain ( n=1 ), it is primarily utilized in structure-activity relationship (SAR) studies to probe the spatial requirements of guanidino-receptor interactions . Furthermore, the bis-benzyloxycarbonyl (Z) protection on the guanidino moiety provides unique orthogonal cleavage capabilities compared to standard sulfonyl-based (Pbf) protecting groups .

Due to its unique structural thermodynamics, Fmoc-Alg(Z)2-OH is highly susceptible to specific side reactions during activation. This guide establishes a self-validating analytical framework for its quality control, comparing its performance against alternative arginine homologues and detailing the causality behind each validation step.

Comparative Analysis: Fmoc-Alg(Z)2-OH vs. Alternative Homologues

The selection of a guanidino-containing building block dictates the entire downstream synthetic and cleavage strategy. The Z-protecting group is stable to standard Trifluoroacetic acid (TFA) cleavage, requiring strong acids (e.g., HF, TFMSA) or catalytic hydrogenation for removal . This makes Fmoc-Alg(Z)2-OH ideal for synthesizing complex targets like nisin analogs where the guanidino group must remain protected during intermediate fragment condensations.

Table 1: Structural and Performance Comparison

Feature	Fmoc-Alg(Z)2-OH	Fmoc-Agb(Boc)2-OH	Fmoc-Arg(Pbf)-OH
Side Chain Length	n=1 (Propanoic backbone)	n=2 (Butanoic backbone)	n=3 (Pentanoic backbone)
Guanidino Protection	Bis-Z (Benzyloxycarbonyl)	Bis-Boc (tert-Butoxycarbonyl)	Pbf (Sulfonyl-based)
Cleavage Lability	TFA-Stable (Requires HF/H2-Pd)	TFA-Labile (95% TFA)	TFA-Labile (95% TFA)
Orthogonality	High (Orthogonal to Fmoc/tBu SPPS)	None (Cleaves with peptide)	None (Cleaves with peptide)
Lactamization Risk	High (Forms stable 6-membered ring)	Moderate (7-membered ring)	Low (Unfavorable 8-membered ring)

Mechanistic Causality in Quality Control

The Lactamization Pathway

The most critical quality attribute to monitor for Fmoc-Alg(Z)2-OH is the presence of the des-H2O lactam impurity. Causality: During carboxy activation (e.g., via DIC/Oxyma or HATU), the spatial proximity of the alpha-carboxyl carbon and the guanidino nitrogen in the n=1 side chain perfectly facilitates an intramolecular nucleophilic attack. This forms a thermodynamically stable 6-membered lactam ring, terminating the sequence and reducing coupling yields.

Fig 1. Mechanistic pathway of intramolecular lactamization in activated Fmoc-Alg(Z)2-OH.

Self-Validating UV Ratio Monitoring

To ensure a self-validating analytical protocol, UPLC analysis must employ dual-wavelength monitoring at 214 nm and 254 nm .

• 214 nm measures the amide/peptide backbone absorption.

• 254 nm specifically monitors the π→π∗ transitions of the aromatic rings in the Fmoc and Z groups. By establishing a baseline 214/254 nm area ratio for the pure standard, any deviation in this ratio immediately flags the loss of a protecting group (e.g., a des-Z impurity will show a sharp drop in 254 nm absorbance relative to 214 nm) prior to mass spectrometry confirmation.

Experimental Methodologies & Validation Workflows

The following step-by-step protocols are required for the batch release of Fmoc-Alg(Z)2-OH (Chemical Formula: C35​H32​N4​O8​ , Exact Mass: 636.22 Da).

Fig 2. Sequential analytical validation workflow for Fmoc-Alg(Z)2-OH batch release.

Protocol A: UPLC-UV Purity Analysis

• Sample Preparation: Dissolve 1.0 mg of Fmoc-Alg(Z)2-OH in 1.0 mL of LC-MS grade Acetonitrile/Water (50:50, v/v). Sonicate for 2 minutes.

• Column Selection: Use a sub-2 μm C18 column (e.g., Waters Acquity BEH C18, 1.7μm , 2.1×50 mm) to ensure sharp peak resolution of closely eluting diastereomers.

• Mobile Phase:

  • Buffer A: 0.1% TFA in Milli-Q Water

  • Buffer B: 0.1% TFA in Acetonitrile

• Gradient Elution: 5% B to 95% B over 10.0 minutes at a flow rate of 0.4 mL/min.

• Data Acquisition: Record chromatograms at 214 nm and 254 nm. Calculate the 214/254 ratio for the main peak ( tR​≈6.8 min).

Protocol B: LC-MS Impurity Profiling

• Ionization: Set the mass spectrometer to Electrospray Ionization Positive mode (ESI+).

• Target Mass Confirmation: Extract the ion chromatogram (EIC) for m/z 637.2 [M+H]+ .

• Impurity Screening: Actively scan for the following structurally causal impurities:

  • m/z 619.2 [M+H−18]+ : Lactamization product (Loss of H2​O ). Indicates poor thermal control during manufacturing or degradation.

  • m/z 503.2 [M+H−134]+ : Mono-des-Z impurity. Indicates incomplete protection during the guanidinylation step.

  • m/z 415.2 [M+H−222]+ : Des-Fmoc impurity. Indicates premature cleavage of the base-labile Fmoc group.

Protocol C: Chiral Purity (Enantiomeric Excess)

Due to the risk of oxazolone-mediated racemization during the synthesis of the amino acid, enantiomeric excess ( ee ) must be validated.

• Derivatization: React 0.5 mg of the batch with Marfey's Reagent (FDAA) in the presence of NaHCO3​ at 40°C for 1 hour.

• Quenching: Quench with 1N HCl and dilute with Acetonitrile.

• Analysis: Run via standard reverse-phase UPLC. The D-enantiomer derivative will elute later than the L-enantiomer derivative due to increased hydrophobic interaction with the stationary phase. Release Specification: >99.0%ee .

References

• Trifluoroacetyl as an Orthogonal Protecting Group for Guanidines The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• TFA-Sensitive Arylsulfonylthiourea-Assisted Synthesis of N,N'-Substituted Guanidines The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Synthesis of nisin AB dicarba analogs using ring-closing metathesis: influence of sp3 versus sp2 hybridization... Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]